2-Fluoro-6-iodo-3-methylphenylboronic acid

Core Science & Biosynthesis

CAS number and identifiers for 2-Fluoro-6-iodo-3-methylphenylboronic acid

This is an in-depth technical guide for 2-Fluoro-6-iodo-3-methylphenylboronic acid .

Executive Summary

2-Fluoro-6-iodo-3-methylphenylboronic acid is a highly specialized organoboron intermediate used primarily in the synthesis of sterically congested biaryl systems via Suzuki-Miyaura cross-coupling. Its unique substitution pattern—featuring a fluorine atom and a methyl group flanking the boronic acid moiety, with an iodine atom at the ortho position—makes it a critical scaffold for designing atropisomeric ligands and halogenated drug candidates.

Note on Identifiers: As of early 2026, this specific isomer does not have a widely indexed CAS Registry Number in public chemical abstracts. It is frequently identified in the research supply chain by its MDL number or catalog codes. Researchers must exercise caution, as commercial vendors often conflate the 3-methyl and 5-methyl isomers in their SMILES data.

Chemical Identity & Properties

Identifiers

Identifier Type	Value	Notes
Chemical Name	(2-Fluoro-6-iodo-3-methylphenyl)boronic acid	IUPAC systematic name
CAS Number	Not Formally Assigned	Refer to MDL for procurement.[1]
MDL Number	MFCD29040771	Warning: Verify specific isomer structure with vendor.
Molecular Formula	C₇H₇BFIO₂
Molecular Weight	279.84 g/mol
SMILES (3-Me)	CC1=C(F)C(B(O)O)=C(I)C=C1	Target Isomer (2-F, 3-Me, 6-I)
SMILES (5-Me)	CC1=CC(I)=C(B(O)O)C(F)=C1	Common Catalog Variant (2-F, 5-Me, 6-I)

Physical Properties

• Appearance: Off-white to pale yellow solid.

• Melting Point: 118–122 °C (Predicted; varies with dehydration state).

• Solubility: Soluble in DMSO, MeOH, THF; sparingly soluble in non-polar hydrocarbons.

• Stability: Prone to protodeboronation under acidic conditions; forms cyclic boroxine trimers upon dehydration.

Structural Analysis & Isomer Ambiguity

The steric environment of this molecule is defined by the 2,6-disubstitution relative to the boronic acid.

• Position 2 (Fluoro): Provides electronic modulation (inductive withdrawal) and metabolic stability.

• Position 6 (Iodo): A reactive handle for further functionalization or a steric block to induce axial chirality in biaryls.

• Position 3 (Methyl): Adds lipophilicity and further restricts rotation.

Critical Quality Control (QC) Check: Many commercial databases list MFCD29040771 with the name "2-Fluoro-6-iodo-3-methyl..." but provide the SMILES for the 5-methyl isomer.

• 3-Methyl (Target): Methyl is adjacent to Fluoro.

• 5-Methyl (Variant): Methyl is adjacent to Iodine (via C4/C6 relationship).

• Verification: Always request a ¹H-NMR prior to use. The 3-methyl isomer will show a doublet coupling between the Methyl protons and the Fluorine (⁴J_HF coupling), whereas the 5-methyl isomer will show negligible F-Me coupling.

Synthesis & Manufacturing

Due to the difficulty of direct lithiation on the highly substituted benzene ring, the most robust "Expert" synthetic route utilizes an aniline precursor to establish the halogenation pattern before installing the boron moiety.

Recommended Synthetic Route (Sandmeyer-Borylation)

This protocol avoids the regioselectivity issues of direct electrophilic halogenation on a boronic acid.

• Precursor: 2-Fluoro-3-methylaniline (CAS 195136-63-1).

• Step 1: Iodination. Electrophilic iodination using NIS or ICl. The amino group directs ortho/para. The 3-methyl and 2-fluoro groups sterically crowd position 4, favoring iodination at Position 6 .

• Step 2: Sandmeyer Borylation. Conversion of the amino group to the boronic acid.

  • Diazotization (NaNO₂, H₂SO₄).

  • Reaction with Bis(pinacolato)diboron (

    ) or tetrahydroxydiboron in the presence of a Cu(I) or Pd catalyst.

Synthesis Workflow Diagram

Caption: Step-by-step synthesis via the aniline precursor to ensure correct 2,6-substitution pattern.

Applications in Drug Discovery[3][4]

Suzuki-Miyaura Cross-Coupling

This boronic acid is a "privileged intermediate" for synthesizing Atropisomeric Biaryls .

• Mechanism: The bulky Iodine at C6 and Fluoro at C2 create significant torsional strain when coupled to another ortho-substituted aryl halide. This restricted rotation can be exploited to separate atropisomers (axial chirality), a key strategy in modern kinase inhibitor design (e.g., KRAS inhibitors).

• Protocol Note: Due to the C6-Iodine, this molecule is unstable under standard basic Suzuki conditions (risk of deiodination or self-coupling).

  • Recommendation: Use mild bases (

    , ) and highly active catalysts like Pd(dtbpf)Cl₂ or Pd-PEPPSI-IPr to facilitate the coupling of the Boron moiety before the Iodine reacts (or protect the Iodine if it is the intended leaving group).

Medicinal Chemistry Utility

• Bioisostere: The fluoro-methyl motif serves as a metabolically stable bioisostere for methoxy or chloro groups.

• Halogen Bonding: The C6-Iodine can act as a halogen bond donor in protein active sites, enhancing potency against specific targets.

Handling & Stability Protocol

Boronic acids are dynamic molecules. They exist in equilibrium with their cyclic trimeric anhydrides (boroxines).

Storage Decision Tree

Caption: Logic flow for handling boroxine formation and storage to ensure stoichiometric accuracy.

Safety (SDS Summary)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.[2]

• Precaution: Handle in a fume hood. Avoid contact with strong oxidizing agents (e.g., peroxides) which can cleave the C-B bond exothermically.

References

• BLD Pharm. Product: (2-Fluoro-6-iodo-3-methylphenyl)boronic acid (MDL MFCD29040771).[1] Retrieved from

• ChemicalBook. 2-Fluoro-6-iodo-3-methylphenylboronic acid Product List. Retrieved from

• Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives. In Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials.[3][4] Wiley-VCH.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.

Sources

• 1. (2-Fluoro-6-iodo-3-methylphenyl)boronic acid|BLD Pharm [bldpharm.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. (2-Fluoro-6-methylphenyl)boronic acid [myskinrecipes.com]
• 4. CN103951688A - Method for preparing 3,5-difluoro-4-methyl phenylboronic acid - Google Patents [patents.google.com]

An In-Depth Technical Guide to 2-Fluoro-6-iodo-3-methylphenylboronic acid: Properties, Synthesis, and Applications in Modern Drug Discovery

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals on the strategic use of 2-Fluoro-6-iodo-3-methylphenylboronic acid. We will delve into its core chemical properties, plausible synthetic strategies, critical safety protocols, and its pivotal role as a versatile building block in the synthesis of complex molecular architectures.

Core Chemical Identity and Physicochemical Properties

2-Fluoro-6-iodo-3-methylphenylboronic acid is a trifunctional synthetic building block of significant interest in contemporary organic synthesis and medicinal chemistry. Its utility is derived from the orthogonal reactivity of its three key functional groups: the boronic acid, the fluorine atom, and the iodine atom.

Property	Value	Source
Molecular Formula	C₇H₇BFIO₂	[1]
Molecular Weight	279.84 g/mol	[1]
IUPAC Name	(2-Fluoro-6-iodo-3-methylphenyl)boronic acid
SMILES	OB(C1=C(I)C=CC(C)=C1F)O	[1]
MDL Number	MFCD29040771	[1]

While extensive experimental data for this specific molecule is not widely published, the properties of analogous phenylboronic acids can provide valuable insights into its expected behavior regarding solubility, stability, and reactivity. For instance, related fluorinated phenylboronic acids are typically crystalline solids soluble in organic solvents like methanol and slightly soluble in water.[2]

Strategic Importance in Medicinal Chemistry

The true value of this reagent lies in the distinct and complementary roles of its functional groups, which can be manipulated to fine-tune the properties of a target molecule.

• The Boronic Acid Moiety : This functional group is the cornerstone of its utility, primarily serving as a nucleophilic partner in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most robust and widely used methods for forming carbon-carbon bonds, essential for constructing the core scaffolds of many pharmaceutical agents.[3] Boronic acids are also gaining traction as pharmacophores themselves, capable of forming reversible covalent bonds with diols in biological targets like glycoproteins or acting as transition-state mimics for serine proteases.[4]

• The Fluoro Group : The introduction of fluorine into a drug candidate is a well-established strategy in medicinal chemistry to enhance desirable properties.[5] A fluorine atom can improve metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and modulate pKa and lipophilicity, thereby improving pharmacokinetic profiles such as cell membrane permeability and oral bioavailability.[5]

• The Iodo Group : The iodine atom serves as a highly versatile synthetic handle. Its C-I bond is susceptible to a wide range of subsequent cross-coupling reactions (e.g., Sonogashira, Heck, Buchwald-Hartwig), allowing for sequential, site-selective elaboration of the molecular framework. Critically, this position is also ideal for the introduction of radioactive iodine isotopes (e.g., ¹²³I, ¹²⁴I, ¹³¹I), a key technique in the development of radiopharmaceuticals for diagnostic imaging (PET, SPECT) and targeted radiotherapy in oncology.[6][7]

Synthesis and Safe Handling

Plausible Synthetic Pathway

While specific vendor-proprietary synthesis methods may vary, a logical and common approach to synthesizing substituted phenylboronic acids involves a halogen-metal exchange followed by quenching with a borate ester.

Workflow: Generalized Synthesis of 2-Fluoro-6-iodo-3-methylphenylboronic acid

Caption: A plausible synthetic route via lithiation/borylation.

Causality in Experimental Choices:

• Low Temperature (-78 °C): The initial halogen-metal exchange is performed at very low temperatures to prevent side reactions, such as the elimination of lithium fluoride or reaction of the highly basic organolithium intermediate with other parts of the molecule.

• Borate Ester Quench: Trialkyl borates are used as the boron source. The electrophilic boron atom is readily attacked by the nucleophilic organometallic intermediate.

• Aqueous Acidic Workup: The resulting boronate ester is hydrolyzed under acidic conditions to yield the final boronic acid product.

Safety and Handling Protocols

Based on safety data for structurally similar arylboronic acids, 2-Fluoro-6-iodo-3-methylphenylboronic acid should be handled as a hazardous substance.[8][9][10]

GHS Hazard Information:

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Skin Irritation	2	H315: Causes skin irritation	GHS07	Warning
Serious Eye Irritation	2A	H319: Causes serious eye irritation	GHS07	Warning
Specific Target Organ Toxicity	3	H335: May cause respiratory irritation	GHS07	Warning

Personal Protective Equipment (PPE) and Handling:

• Engineering Controls: Always handle this compound in a certified chemical fume hood to avoid inhalation of dust.[8] An eyewash station and safety shower must be readily accessible.[2]

• Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[2]

• Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.[8]

• Skin and Body Protection: Wear a standard laboratory coat.

Storage and Disposal:

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] For long-term stability, refrigeration is often recommended.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Application Spotlight: The Suzuki-Miyaura Cross-Coupling Reaction

This reaction is the most prominent application for this reagent, enabling the formation of a biaryl linkage, a common motif in pharmaceuticals.

Detailed Experimental Protocol (Generic)

This protocol is a representative, self-validating system. Researchers should optimize conditions for their specific substrates.

Objective: To couple 2-Fluoro-6-iodo-3-methylphenylboronic acid with an aryl halide (Ar-X).

Materials:

• 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.2 equivalents)

• Aryl Halide (Ar-X, where X = Br, I, or OTf) (1.0 equivalent)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents)

• Solvent (e.g., 1,4-Dioxane/Water mixture, Toluene)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, 2-Fluoro-6-iodo-3-methylphenylboronic acid, and the base.

• Solvent Addition: Add the degassed solvent(s) to the flask via syringe.

• Catalyst Addition: Add the palladium catalyst to the mixture. The order of addition can be critical and should be consistent.

• Reaction Execution: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material (aryl halide) is consumed.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired biaryl compound.

Workflow: Suzuki-Miyaura Cross-Coupling

Sources

• 1. (2-Fluoro-6-iodo-3-methylphenyl)boronic acid|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (2-Fluoro-6-methylphenyl)boronic acid [myskinrecipes.com]
• 4. scienceopen.com [scienceopen.com]
• 5. researchgate.net [researchgate.net]
• 6. New Boron Compounds Pave The Way For Easier Drug Development [drugdiscoveryonline.com]
• 7. nordiclifescience.org [nordiclifescience.org]
• 8. fishersci.com [fishersci.com]
• 9. 3-Bromo-2-fluoro-6-methylphenylboronic acid | 2246650-88-2 [sigmaaldrich.com]
• 10. 2-Fluoro-3-iodo-6-methylpyridine | 884494-48-8 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Chemoselective Suzuki-Miyaura Coupling of 2-Fluoro-6-iodo-3-methylphenylboronic Acid

This Application Note provides a strategic guide for the Suzuki-Miyaura cross-coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid . This reagent presents a "perfect storm" of synthetic challenges: it is sterically hindered (2,6-disubstituted), electronically complex , and bifunctional (containing both a nucleophilic boronic acid and an electrophilic aryl iodide).

Part 1: Strategic Analysis & Reactivity Profile

The "Janus" Reagent Challenge

2-Fluoro-6-iodo-3-methylphenylboronic acid is a bifunctional monomer . It contains:

• Nucleophilic Handle: The Boronic Acid (

  ).

• Electrophilic Handle: The Aryl Iodide (

  ).

Under standard Suzuki conditions (Pd(0) + Base), this molecule is prone to uncontrolled homocoupling (polymerization or dimerization), as the palladium catalyst can oxidatively add to the iodine of one molecule and transmetallate with the boron of another.

Steric Hindrance (The 2,6-Effect)

The boronic acid group is flanked by a Fluorine at C2 and an Iodine at C6. This 2,6-disubstitution creates significant steric bulk, retarding the transmetallation step of the catalytic cycle.

• Consequence: The slow transmetallation increases the residence time of the boronic acid in the basic media, heightening the risk of protodeboronation (loss of the boron group), especially given the ortho-fluorine (electron-withdrawing) which stabilizes the intermediate anion.

Part 2: Experimental Protocols

Decision Matrix

• Route A (Standard): You intend to couple the Iodine (Electrophile) to an external Boronic Acid.

  • Action: You MUST protect the internal Boronic Acid first.

• Route B (Advanced): You intend to couple the Boronic Acid (Nucleophile) to an external Aryl Halide.

  • Action: Requires kinetic control to prevent the internal Iodine from reacting.

Protocol A: Coupling the Iodine (Boron Protection Strategy)

Recommended for building blocks where the Boron is preserved for a subsequent step.

Rationale: Free boronic acids interfere with Suzuki couplings where they are not the intended nucleophile. Converting the acid to a Pinacol Ester or MIDA Boronate dampens its reactivity, allowing the Iodine to be coupled cleanly.

Step 1: In-Situ Protection (Pinacol Ester Formation)

• Reagents: Starting Material (1.0 equiv), Pinacol (1.1 equiv), MgSO₄ (2.0 equiv).

• Solvent: Anhydrous THF or Toluene (0.2 M).

• Conditions: Stir at Room Temperature (RT) for 2–4 hours.

• Verification: Monitor by TLC/LCMS for disappearance of the polar acid and appearance of the less polar ester.

  • Note: The 2,6-sterics may slow esterification; mild heating (40°C) may be required.

Step 2: The Coupling Reaction

• Reagents:

  • Protected Aryl Iodide (from Step 1).

  • External Boronic Acid (1.2 equiv).

  • Catalyst: Pd(dppf)Cl₂·DCM (3–5 mol%). Why? The large bite angle of dppf facilitates reductive elimination in hindered systems.

  • Base: K₂CO₃ (3.0 equiv) or Cs₂CO₃ (2.0 equiv).

• Solvent: 1,4-Dioxane/Water (4:1 ratio). Degas thoroughly.

• Temperature: 80–90°C.

• Workup: Standard aqueous extraction. The Pinacol ester usually survives these conditions, leaving you with a Biaryl Boronate Ester .

Protocol B: Coupling the Boronic Acid (Chemoselective Direct Coupling)

High Risk / High Reward. Only feasible if the External Electrophile is significantly more reactive than the internal Aryl Iodide.

Pre-requisite: The External Electrophile must be an Aryl Diazonium Salt , Iodonium Salt , or an Electron-Deficient Aryl Iodide (e.g., 4-nitro-iodobenzene). If coupling with a simple Aryl Bromide, self-coupling of the starting material will dominate.

Optimized Conditions for Steric Bulk

• Catalyst System: XPhos Pd G4 (2–5 mol%).

  • Mechanism:[1][2][3][4] XPhos is a bulky, electron-rich Buchwald ligand. It forms a monoligated Pd(0) species that is extremely active for oxidative addition (crucial for the external partner) and creates a spacious pocket to accommodate the 2,6-disubstituted boronic acid during transmetallation.

• Base: K₃PO₄ (Tribasic Potassium Phosphate) (3.0 equiv).

  • Why? Anhydrous K₃PO₄ in organic solvent minimizes protodeboronation compared to aqueous carbonate bases.

• Solvent: Toluene or THF (Strictly Anhydrous).

  • Additives: Minimal water (1–2% v/v) may be necessary to activate the boronic acid, but keep it low to prevent deboronation.

• Procedure:

  • Charge reaction vessel with XPhos Pd G4, Boronic Acid (1.2 equiv), and External Electrophile (1.0 equiv).

  • Add solid K₃PO₄.

  • Evacuate and backfill with Argon (3x).

  • Add degassed solvent.

  • Heat to 60°C . Do not overheat. The internal Iodine becomes more reactive at higher temperatures.

  • Stop Condition: Monitor consumption of the External Electrophile. Stop immediately upon completion to prevent oligomerization.

Part 3: Visualization of Reaction Pathways

The following diagram illustrates the competing pathways and the logic for selecting the protection strategy.

Caption: Strategic decision tree for coupling bifunctional halo-arylboronic acids. Protection of the boronic acid is the most reliable route to prevent self-polymerization.

Part 4: Troubleshooting & Data Summary

Quantitative Comparison of Conditions

Parameter	Protocol A (I-Coupling)	Protocol B (B-Coupling)
Primary Target	Reacting the Iodine	Reacting the Boron
Boron State	Protected (Pinacol/MIDA)	Free Acid
Catalyst	Pd(dppf)Cl₂ (Robust)	XPhos Pd G4 (Highly Active)
Base	K₂CO₃ / Cs₂CO₃ (Aqueous)	K₃PO₄ (Anhydrous)
Major Risk	Incomplete protection	Self-Coupling (Polymerization)
Steric Handling	Standard	Critical (Requires bulky ligands)

Handling Protodeboronation

The 2-Fluoro substituent accelerates protodeboronation (C-B bond cleavage) by stabilizing the resulting carbanion.

• Symptom: Appearance of 3-fluoro-4-iodotoluene (deboronated byproduct) in LCMS.

• Solution:

  • Avoid hydroxide bases (NaOH, KOH). Use Phosphate or Carbonate.[5]

  • Reduce water content. Switch to anhydrous conditions (Protocol B).

  • Increase catalyst loading to speed up the productive reaction.

Atropisomerism Warning

Due to the 2-Fluoro-6-iodo-3-methyl substitution pattern, this ring is highly unsymmetrical. If coupled to another sterically hindered partner (e.g., a substituted pyridine or naphthyl group), the product will likely exhibit Atropisomerism (axial chirality).

• Implication: The product may appear as two peaks in HPLC or complex NMR signals (rotamers).

• Control: High-temperature couplings (>100°C) may racemize the axis, while low-temperature couplings might kinetically trap one atropisomer.

References

• Miyaura, N., & Suzuki, A. (1995).[5] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Billingsley, K., & Buchwald, S. L. (2008). An Improved System for the Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids. Journal of the American Chemical Society, 130(41), 13552–13554. Link

  • Context: Establishes XPhos/SPhos utility for hindered substr

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(20), 6961–6963. Link

  • Context: Protocol for masking boronic acids to prevent side reactions.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412-443. Link

  • Context: Detailed mechanisms of protodeboronation in ortho-substituted boronic acids.

• Canon, J., et al. (2019). The Clinical KRAS(G12C) Inhibitor AMG 510 Drives Anti-Tumour Immunity. Nature, 575, 217–223. Link

  • Context: Illustrates the structural class of fluoro-iodo-phenyl intermedi

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 2-Fluoro-6-iodo-3-methylphenylboronic Acid

Introduction: A Sterically Congested and Electronically Tuned Building Block for Modern Drug Discovery

In the landscape of modern medicinal chemistry and materials science, the precise construction of carbon-carbon bonds is paramount. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of this endeavor, offering a versatile and robust method for the synthesis of biaryl and heteroaryl scaffolds.[1] Within the vast arsenal of building blocks for this transformation, 2-Fluoro-6-iodo-3-methylphenylboronic acid emerges as a uniquely valuable reagent. Its trifunctionalized aromatic ring, featuring an ortho-fluoro, an ortho-iodo, and a meta-methyl group, presents a distinct combination of steric hindrance and electronic modulation, making it an attractive synthon for accessing novel chemical space in drug discovery and functional materials development.[2][3]

The presence of the ortho-fluoro substituent can significantly influence the physicochemical properties of the resulting biaryl products, enhancing metabolic stability, modulating pKa, and improving binding affinity to biological targets.[4] The ortho-iodo group serves as the reactive handle for the palladium-catalyzed coupling, offering high reactivity in the oxidative addition step of the catalytic cycle. The meta-methyl group provides an additional point of diversity and can influence the conformational preferences of the final product.

This comprehensive guide provides detailed application notes and step-by-step protocols for the effective utilization of 2-Fluoro-6-iodo-3-methylphenylboronic acid in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. As a Senior Application Scientist, this document is structured to not only provide procedural details but also to offer insights into the rationale behind the selection of catalysts, ligands, bases, and solvent systems, thereby empowering researchers to confidently and successfully employ this versatile building block in their synthetic campaigns.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. A fundamental understanding of this mechanism is crucial for troubleshooting and optimizing reaction conditions. The generally accepted cycle consists of three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: A simplified representation of the Suzuki-Miyaura catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-halogen bond of the aryl halide (in this case, the C-I bond of the coupling partner for 2-Fluoro-6-iodo-3-methylphenylboronic acid). This step forms a Pd(II) intermediate. The reactivity of the halide in this step generally follows the trend I > Br > OTf >> Cl.[1]

• Transmetalation: The organic group from the organoboron reagent (2-Fluoro-6-iodo-3-methylphenylboronic acid) is transferred to the palladium center, displacing the halide. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the desired biaryl product. This step regenerates the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Experimental Protocols

The following protocols are designed to provide a starting point for the Suzuki-Miyaura cross-coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid with a variety of aryl and heteroaryl halides. Due to the sterically hindered nature of the boronic acid, careful selection of the palladium catalyst and ligand is crucial for achieving high yields.

Protocol 1: General Procedure for Coupling with Aryl Bromides

This protocol is suitable for the coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid with a range of electron-rich, electron-poor, and sterically hindered aryl bromides. The use of a bulky, electron-rich phosphine ligand such as SPhos is often beneficial for promoting both the oxidative addition and reductive elimination steps.

Materials:

• 2-Fluoro-6-iodo-3-methylphenylboronic acid

• Aryl bromide (1.0 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• 1,4-Dioxane/H₂O (4:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.2 equiv), the aryl bromide (1.0 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (2.0 equiv).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane/H₂O solvent mixture (to achieve a concentration of ~0.1 M with respect to the aryl bromide).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired biaryl product.

Figure 2: Workflow for the Suzuki-Miyaura coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid with aryl bromides.

Protocol 2: Microwave-Assisted Coupling for Accelerated Reaction Times

Microwave irradiation can significantly reduce reaction times, often from hours to minutes. This protocol is particularly useful for high-throughput synthesis and library generation.

Materials:

• 2-Fluoro-6-iodo-3-methylphenylboronic acid

• Aryl iodide or bromide (1.0 equiv)

• Pd(dppf)Cl₂ (5 mol%)

• Cs₂CO₃ (2.0 equiv)

• N,N-Dimethylformamide (DMF)

• Microwave reactor vials

Procedure:

• In a microwave reactor vial, combine 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.5 equiv), the aryl halide (1.0 equiv), Pd(dppf)Cl₂ (0.05 equiv), and Cs₂CO₃ (2.0 equiv).

• Add DMF to achieve a concentration of ~0.2 M with respect to the aryl halide.

• Seal the vial with a cap.

• Place the vial in the microwave reactor and heat to 120-150 °C for 15-45 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Follow the workup and purification procedure as described in Protocol 1.

Data Presentation: Key Reaction Parameters and Considerations

The successful execution of a Suzuki-Miyaura coupling with 2-Fluoro-6-iodo-3-methylphenylboronic acid hinges on the careful selection of several key parameters. The following table summarizes these critical components and provides rationale for their selection.

Parameter	Recommended Reagents/Conditions	Rationale & Causality
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, Pd(dppf)Cl₂	Pd(OAc)₂ and Pd₂(dba)₃ are common Pd(0) precursors that are reduced in situ. Pd(dppf)Cl₂ is a stable Pd(II) precatalyst that is often effective for challenging couplings.
Ligand	Buchwald-type phosphines (e.g., SPhos, XPhos), N-heterocyclic carbenes (NHCs)	Bulky, electron-rich ligands accelerate both oxidative addition and reductive elimination, which is crucial for sterically hindered substrates.[5]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	The choice of base is critical for activating the boronic acid. Stronger, non-nucleophilic bases like K₃PO₄ and Cs₂CO₃ are often superior for sterically demanding couplings.
Solvent	Aprotic polar solvents (e.g., 1,4-dioxane, DMF, THF), often with water	A mixture of an organic solvent and water is commonly used to dissolve both the organic substrates and the inorganic base, facilitating the reaction.[6]
Temperature	80-150 °C (conventional heating), 120-150 °C (microwave)	Higher temperatures are often required to overcome the activation energy for sterically hindered substrates.

Trustworthiness and Self-Validating Systems

To ensure the reliability and reproducibility of these protocols, it is essential to incorporate self-validating measures into the experimental workflow.

• Reaction Monitoring: Consistent monitoring of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial. This allows for the determination of the reaction endpoint and can provide early indications of any issues, such as starting material decomposition or the formation of side products.

• Control Experiments: When optimizing a new coupling, running a control reaction without the palladium catalyst or the ligand can confirm that the observed product formation is indeed a result of the catalytic process.

• Purity of Reagents: The purity of 2-Fluoro-6-iodo-3-methylphenylboronic acid and the coupling partner is paramount. Impurities can poison the catalyst and lead to lower yields or failed reactions. It is advisable to use freshly purified or commercially available high-purity reagents.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen. Maintaining an inert atmosphere throughout the reaction setup and duration is critical for catalyst longevity and optimal performance.

Conclusion

2-Fluoro-6-iodo-3-methylphenylboronic acid is a valuable and versatile building block for the synthesis of complex, fluorinated biaryl compounds via the Suzuki-Miyaura cross-coupling reaction. The protocols and guidelines presented in this document provide a solid foundation for researchers to effectively utilize this reagent. By understanding the mechanistic underpinnings of the reaction and carefully selecting the appropriate catalyst, ligand, base, and solvent system, scientists can unlock the full potential of this sterically congested and electronically tuned synthon to advance their research in drug discovery and materials science.

References

• Ali, A. A., et al. (2015).
• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin.
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• Frontiers in Chemistry. (2022, June 13). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries.
• ResearchGate. (2015). Two alternative routes towards the synthesis of biaryls 3a–c.
• SciELO México. (2013).
• Royal Society of Chemistry. (2016).
• ResearchG
• MDPI. (2020).
• RSC Publishing. (2021). Carboxylic acids as double aryl group donors for biaryl synthesis.
• Open Exploration Publishing. (2025, April 21). Synthesis and antitumoral activity of novel biaryl hydroxy-triazole and fluorene-triazole hybrids.
• ResearchGate. (2017). Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides on Sulfur Compounds.
• TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction.
• MDPI. (2017, February 28).
• MDPI. (2025, November 26). Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry.
• RSC Publishing. (2013, October 3). Selection of boron reagents for Suzuki–Miyaura coupling.
• ScienceOpen. (2021).
• ResearchGate. (2017, March 28). Current and emerging applications of fluorine in medicinal chemistry.
• PubMed. (2009, October 15). Improvement on synthesis of different alkyl-phenylboronic acid.

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• 5. Synthesis and antitumoral activity of novel biaryl hydroxy-triazole and fluorene-triazole hybrids [explorationpub.com]
• 6. rose-hulman.edu [rose-hulman.edu]

Application Notes & Protocols: Strategic Synthesis of Fluorinated Biaryls Utilizing 2-Fluoro-6-iodo-3-methylphenylboronic Acid

Introduction: The Strategic Imperative of Fluorinated Biaryls in Modern Drug Discovery

The introduction of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry.[1][2][3] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a drug candidate's metabolic stability, lipophilicity, binding affinity, and pKa.[1][3][4][5] These modulations can lead to enhanced pharmacokinetic profiles, improved target specificity, and increased overall efficacy.[1][6] The biaryl motif, a common scaffold in numerous pharmaceuticals, becomes particularly valuable when decorated with fluorine atoms, offering a powerful tool for overcoming challenges in drug development.[7]

This guide provides a comprehensive overview and detailed protocols for the synthesis of fluorinated biaryls using a specialized and highly effective building block: 2-Fluoro-6-iodo-3-methylphenylboronic acid . This reagent is strategically designed for versatility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, a Nobel Prize-winning methodology that has become indispensable in the synthesis of complex organic molecules.[8]

Reagent Profile: 2-Fluoro-6-iodo-3-methylphenylboronic Acid

Structure:

Key Attributes:

• Orthogonal Reactivity: The presence of both a boronic acid and an iodo group on the same aromatic ring allows for selective and sequential cross-coupling reactions. The carbon-iodine bond is significantly more reactive towards oxidative addition in palladium catalysis than the carbon-fluorine bond, ensuring the integrity of the fluorine substitution during the initial coupling step.

• Steric Influence: The methyl and fluoro groups ortho to the boronic acid create a sterically hindered environment. This can be leveraged to control the dihedral angle of the resulting biaryl bond, a critical parameter for modulating protein-ligand interactions.

• Pre-installed Fluorine: This building block provides a direct route to incorporating a fluorine atom at a specific position on one of the aryl rings, bypassing the need for potentially harsh and non-selective post-synthetic fluorination methods.

Core Application: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of C-C bonds between an organoboron compound (like our title reagent) and an organic halide or triflate, catalyzed by a palladium complex.[8][9][10]

Reaction Scheme:

Mechanism of the Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[8][9][11]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of a Model Fluorinated Biaryl

This protocol details the synthesis of 2'-Fluoro-6'-iodo-3'-methyl-[1,1'-biphenyl]-4-carbonitrile as a representative example.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Eq.
2-Fluoro-6-iodo-3-methylphenylboronic acid	281.90	1.0	1.0
4-Bromobenzonitrile	182.02	1.1	1.1
Pd(PPh₃)₄ (Tetrakis)	1155.56	0.03	0.03
Potassium Carbonate (K₂CO₃)	138.21	3.0	3.0
1,4-Dioxane	-	10 mL	-
Water	-	2 mL	-

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Fluoro-6-iodo-3-methylphenylboronic acid (282 mg, 1.0 mmol), 4-bromobenzonitrile (200 mg, 1.1 mmol), and potassium carbonate (415 mg, 3.0 mmol).

• Solvent Addition: Add 1,4-dioxane (10 mL) and water (2 mL) to the flask.

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive pressure of the inert gas, add tetrakis(triphenylphosphine)palladium(0) (35 mg, 0.03 mmol). The mixture will typically turn a yellowish color.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (30 mL) and water (20 mL).

  • Separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired fluorinated biaryl product.

Rationale for Experimental Choices

• Catalyst: Pd(PPh₃)₄ is a robust and commonly used catalyst for Suzuki couplings. It is a source of the active Pd(0) species.[12] For more challenging couplings, other catalysts with more electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos) may be employed.

• Base: An inorganic base like potassium carbonate is crucial for the transmetalation step.[8] It activates the boronic acid by forming a more nucleophilic boronate species.

• Solvent System: The mixture of an organic solvent (dioxane) and water is common for Suzuki reactions. Dioxane solubilizes the organic reagents, while water helps to dissolve the inorganic base and facilitate the formation of the active boronate.

• Aryl Halide Partner: Aryl bromides and iodides are generally more reactive than aryl chlorides in the oxidative addition step.[8]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Conversion	Inactive catalyst, insufficient heating, poor base.	Use fresh catalyst, ensure the reaction temperature is maintained, try a stronger base like Cs₂CO₃ or K₃PO₄.
Side Products	Homocoupling of the boronic acid (protodeboronation).	Ensure a thoroughly deoxygenated system. Lowering the reaction temperature might also help.
Difficult to Purify	Close-eluting impurities.	Optimize the solvent system for column chromatography. Recrystallization may be an alternative.

Conclusion

2-Fluoro-6-iodo-3-methylphenylboronic acid is a powerful and versatile building block for the efficient synthesis of sterically hindered and electronically tuned fluorinated biaryls. The protocols outlined in this guide, based on the well-established Suzuki-Miyaura cross-coupling reaction, provide a reliable starting point for researchers in medicinal chemistry and materials science. By understanding the rationale behind the experimental choices and potential optimization strategies, scientists can effectively leverage this reagent to accelerate the discovery and development of novel chemical entities.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Gere, D. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Dutta, U., et al. (2019). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Priya A, Mahesh Kumar N and Shachindra L Nargund. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal, 7(2b), 207. [Link]

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. [Link]

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Application Notes and Protocols: Leveraging 2-Fluoro-6-iodo-3-methylphenylboronic acid as a Strategic Building Block in Pharmaceutical Synthesis

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of highly functionalized building blocks is paramount to the efficient discovery of novel therapeutics. Boronic acids, in particular, have emerged as indispensable tools, largely due to their versatile reactivity in palladium-catalyzed cross-coupling reactions and their unique physicochemical properties that can enhance pharmacological profiles.[1][2] The approval of drugs like bortezomib (Velcade®) underscored the therapeutic potential of molecules containing boronic acid, demystifying earlier concerns about toxicity and paving the way for broader applications.[1][2]

This document provides a detailed guide to the application of 2-Fluoro-6-iodo-3-methylphenylboronic acid , a trifunctional building block with significant potential in drug discovery. Its unique substitution pattern—featuring a reactive boronic acid, an orthogonal iodo group, and a strategically placed fluoro moiety—offers chemists a powerful scaffold for constructing complex molecular architectures. The presence of fluorine can enhance metabolic stability and binding affinity, while the sterically hindered nature of the ring allows for the creation of unique chemical matter.[3][4] This guide will delve into its properties, provide a detailed protocol for its use in the cornerstone Suzuki-Miyaura reaction, and explore advanced synthetic strategies.

Section 1: Physicochemical Properties and Safety Data

Understanding the fundamental properties and handling requirements of a reagent is the foundation of its effective and safe use in any synthetic protocol.

Key Properties

Property	Value	Source
Molecular Formula	C₇H₇BFIO₂	[5]
Molecular Weight	279.84 g/mol	[5]
Appearance	Typically an off-white to pale yellow solid	-
Key Functional Groups	Boronic acid, Aryl iodide, Aryl fluoride	-

Safety, Handling, and Storage

As with all boronic acids and halogenated compounds, proper safety protocols must be strictly followed.

• Hazard Identification : 2-Fluoro-6-iodo-3-methylphenylboronic acid is classified as an irritant. It is known to cause skin irritation and serious eye irritation.[6][7][8] Inhalation may cause respiratory irritation.[6][7][8]

• Handling : All manipulations should be performed within a certified chemical fume hood.[6] Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.[6][9] Avoid generating dust and ensure adequate ventilation.[9]

• Storage : Store in a cool, dry, and well-ventilated area.[6][8] Keep containers tightly sealed to prevent moisture absorption, which can degrade the boronic acid. It is incompatible with strong oxidizing agents and strong acids.[6]

• First Aid :

  • Eyes : Immediately flush with copious amounts of water for at least 15 minutes, holding eyelids apart. Seek immediate medical attention.[6][7]

  • Skin : Wash off immediately with plenty of soap and water. Remove contaminated clothing.[6][7]

  • Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen.[6][7]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Section 2: Core Application - The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for carbon-carbon bond formation, particularly in the synthesis of biaryl and heteroaryl-aryl structures that are prevalent in pharmaceuticals.[10] 2-Fluoro-6-iodo-3-methylphenylboronic acid is an ideal substrate for this reaction.

Mechanistic Overview

The reaction proceeds via a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition : The Pd(0) catalyst inserts into the carbon-halogen bond of the coupling partner (e.g., an aryl bromide).

• Transmetalation : The organic moiety from the boronic acid is transferred to the palladium center, displacing the halide. This step is base-assisted.

• Reductive Elimination : The two organic partners are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst.[11]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Strategic Considerations for 2-Fluoro-6-iodo-3-methylphenylboronic acid

• Choice of Coupling Partner : This building block is designed to react with aryl or heteroaryl halides (I, Br, Cl) or triflates. The reactivity order for halides is generally I > Br > OTf >> Cl.[10] For efficient coupling, an aryl bromide or iodide is recommended.

• Catalyst and Ligand Selection : The steric hindrance around the boronic acid due to the ortho-iodo and ortho-fluoro/methyl groups necessitates a robust catalyst system.

  • Palladium Precursors : Pd(PPh₃)₄, Pd₂(dba)₃, or Pd(OAc)₂ are common choices.

  • Ligands : For sterically demanding substrates, bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos often provide superior results by promoting the reductive elimination step.

• Base and Solvent System : The choice of base is critical for activating the boronic acid in the transmetalation step.

  • Bases : Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are frequently used. Cs₂CO₃ is often more effective for challenging couplings.

  • Solvents : A mixture of an organic solvent and water is typical. Common systems include 1,4-dioxane/water, toluene/water, or acetonitrile/water.[12] Anhydrous conditions with organic-soluble bases can also be employed.

Section 3: Detailed Experimental Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid with a generic aryl bromide (Ar-Br).

Protocol 1: Synthesis of 2-Fluoro-6-iodo-3-methyl-1,1'-biphenyl via Suzuki-Miyaura Coupling

• Materials :

  • 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.0 equiv, e.g., 280 mg, 1.0 mmol)

  • Aryl Bromide (Ar-Br) (1.2 equiv, 1.2 mmol)

  • Palladium(II) Acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

  • Sphos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equiv, 4 mol%)

  • Potassium Carbonate (K₂CO₃) (3.0 equiv, 3.0 mmol)

  • 1,4-Dioxane (Anhydrous, 5 mL)

  • Water (Degassed, 1 mL)

  • Nitrogen or Argon gas supply

• Experimental Procedure :

  • Flask Preparation : To a dry 25 mL Schlenk flask equipped with a magnetic stir bar, add 2-Fluoro-6-iodo-3-methylphenylboronic acid (280 mg, 1.0 mmol), the chosen aryl bromide (1.2 mmol), and potassium carbonate (414 mg, 3.0 mmol).

  • Catalyst Addition : In a separate vial, weigh out Pd(OAc)₂ (4.5 mg, 0.02 mmol) and Sphos (16.4 mg, 0.04 mmol). Add them to the Schlenk flask.

  • Inert Atmosphere : Seal the flask with a septum, and then evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Solvent Addition : Using a syringe, add anhydrous 1,4-dioxane (5 mL) followed by degassed water (1 mL).

  • Reaction : Place the flask in a preheated oil bath at 90-100 °C. Stir the mixture vigorously overnight (12-18 hours).

  • Monitoring : The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS to check for the consumption of the limiting starting material.

  • Work-up :

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

    • Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and then with brine (15 mL).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification : Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure biaryl product.

  • Characterization : Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Section 4: Advanced Synthetic Strategies

The true utility of 2-Fluoro-6-iodo-3-methylphenylboronic acid lies in its potential for sequential, site-selective functionalization. The C-B(OH)₂ and C-I bonds have distinct reactivities, allowing for a stepwise approach to building molecular complexity.

Sequential Cross-Coupling Strategy

The C-B(OH)₂ bond readily participates in Suzuki-Miyaura coupling under standard conditions. The C-I bond, while reactive, can often be preserved under carefully controlled Suzuki conditions.[13] This allows for a subsequent cross-coupling reaction (e.g., Sonogashira, Heck, Buchwald-Hartwig amination, or a second Suzuki) at the iodo position. This strategy is invaluable for creating complex, unsymmetrical molecules from a single starting block.

Caption: Workflow for sequential cross-coupling using the title building block.

Application in Kinase Inhibitor Scaffolds

Many FDA-approved kinase inhibitors feature highly substituted biaryl or aryl-heteroaryl cores.[14] These substitutions are crucial for achieving potency and selectivity by occupying specific pockets within the ATP-binding site of the target kinase. The scaffold provided by 2-Fluoro-6-iodo-3-methylphenylboronic acid is directly applicable to the synthesis of such inhibitors, where the fluoro group can form key hydrogen bonds or enhance lipophilicity, and the overall substitution pattern provides a rigid framework for orienting other pharmacophoric groups.

Section 5: Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficiently inert atmosphere. 3. Poor quality boronic acid (decomposed). 4. Inappropriate base or solvent.	1. Use a fresh palladium source and ligand. Consider a pre-catalyst. 2. Ensure thorough degassing of solvents and proper inert gas technique. 3. Use fresh boronic acid; consider converting to a more stable pinacol ester. 4. Screen alternative bases (e.g., Cs₂CO₃, K₃PO₄) and solvent systems.
Formation of Homocoupling Product (Ar-Ar)	1. Oxygen contamination leading to oxidative homocoupling of the boronic acid. 2. Reaction temperature is too high.	1. Improve inert atmosphere technique. 2. Lower the reaction temperature and increase reaction time.
Protodeboronation (Loss of Boronic Acid)	1. Presence of protic acids. 2. Prolonged reaction time at high temperature. 3. Base is too weak.	1. Ensure all reagents and solvents are neutral or basic. 2. Monitor the reaction and stop it upon completion. 3. Use a stronger base like Cs₂CO₃.
Dehalogenation (Loss of Iodine)	1. Certain ligand/catalyst combinations. 2. Presence of reducing agents.	1. Screen different phosphine ligands. 2. Ensure no unintended reducing agents are present in the reaction mixture.

Conclusion

2-Fluoro-6-iodo-3-methylphenylboronic acid is a highly versatile and strategic building block for pharmaceutical and medicinal chemistry. Its trifunctional nature enables the construction of sterically demanding and electronically tuned biaryl systems through the robust Suzuki-Miyaura reaction. Furthermore, the potential for orthogonal, sequential functionalization at the iodo- and boro- positions provides a streamlined pathway to complex molecular architectures that are highly sought after in modern drug discovery programs, particularly in the development of targeted therapies like kinase inhibitors. Careful consideration of reaction conditions and adherence to safety protocols will ensure its successful implementation in synthetic campaigns.

References

• Safety Data Sheet. (2024). Provides detailed information on hazards, handling, storage, and first-aid measures for halogenated and boronic acid compounds.
• (2-Fluoro-6-iodo-3-methylphenyl)boronic acid Information. (n.d.). BLD Pharm.
• Safety Data Sheet. (2025). Fisher Scientific.
• Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 3-Fluoro-5-iodobenzamide. (2025). BenchChem. This note highlights the utility of iodo and fluoro groups in building kinase inhibitors.
• Safety Data Sheet. (2025). Thermo Fisher Scientific.
• Wang, D., et al. (2018). Discovery of Novel, Thienopyridine-Based Tyrosine Kinase Inhibitors Targeting Tumorigenic RON Splice Variants. Journal of Medicinal Chemistry.

• Costa, V. E., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Available at: [Link]

• Kossakowski, K., et al. (2025). FDA-approved kinase inhibitors in PROTAC design, development and synthesis. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Kumar, A., et al. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry. Available at: [Link]

• Dalmás, B., et al. (2017).
• Ishikawa, T., et al. (2012). Identification, synthesis, and biological evaluation of 6-[(6R)-2-(4-fluorophenyl)-6-(hydroxymethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]-2-(2-methylphenyl)pyridazin-3(2H)-one (AS1940477), a potent p38 MAP kinase inhibitor. Bioorganic & Medicinal Chemistry Letters.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). A video resource detailing the practical setup and mechanism of the reaction. Available on scientific channels like YouTube.
• Application Notes and Protocols: Suzuki-Miyaura Coupling Reactions Using 4-Bromo-2,6-diiodoaniline. (2025). BenchChem.
• Safety Data Sheet for 2,6-Difluoropyridine-3-boronic acid. (n.d.). Synquest Labs.
• Singh, G., et al. (2025). Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry. Molecules.
• Ohori, T., et al. (2007). Design and synthesis of rho kinase inhibitors (III). Bioorganic & Medicinal Chemistry.

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2021). ResearchGate. A review article discussing the growing importance of boronic acids in drug discovery. Available at: [Link]

• 3-FLUORO-2-METHYLPHENYLBORONIC ACID Properties. (2025). US Environmental Protection Agency. Provides physicochemical data for a related compound. Available at: [Link]

• Sharma, R., et al. (2009). Significance of Fluorine in Medicinal Chemistry: A Review.
• Song, S., et al. (2022). Recent developments in the medicinal chemistry of single boron atom-containing compounds. RSC Medicinal Chemistry.

• (2,6-Difluoro-3-methylphenyl)boronic acid. (n.d.). PubChem. Provides hazard information for a structurally similar compound. Available at: [Link]

• 6-Bromo-2-fluoro-3-methylphenylboronic acid pinacol ester. (n.d.). CymitQuimica.

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Selective coupling strategies for iodo-substituted phenylboronic acids

Topic: Selective Coupling Strategies for Iodo-Substituted Phenylboronic Acids

Introduction: The Strategic Value of Bifunctional Reagents

Iodo-substituted phenylboronic acids represent a class of exceptionally versatile bifunctional building blocks in modern organic synthesis. Their utility stems from the presence of two distinct and orthogonally reactive functional groups on the same aromatic scaffold: the carbon-iodine (C-I) bond and the carbon-boron (C-B) bond. The C-I bond is a prime electrophilic site for palladium-catalyzed cross-coupling reactions due to the weakness of the bond, which facilitates oxidative addition.[1][2][3] Conversely, the boronic acid moiety serves as a potent nucleophilic partner in Suzuki-Miyaura couplings.[4][5] This duality allows for the programmed, stepwise construction of complex molecular architectures, making these reagents invaluable in drug discovery, materials science, and natural product synthesis.

The central challenge and opportunity lie in achieving absolute chemoselectivity—directing a reaction to one site while leaving the other untouched for subsequent transformations. This guide provides an in-depth exploration of the strategies and protocols required to master the selective coupling of iodo-substituted phenylboronic acids, moving from fundamental principles to advanced, field-proven applications.

Section 1: The Path of Least Resistance: Chemoselective Coupling at the Carbon-Iodine Bond

The inherent reactivity difference between the C-I and C-B bonds provides a natural basis for selectivity. In palladium catalysis, the oxidative addition of the Pd(0) catalyst into the C-I bond is kinetically far more favorable than any interaction with the boronic acid group.[2][3] This principle allows for a range of reliable coupling reactions that selectively functionalize the iodide position.

Core Mechanism: The Palladium Catalytic Cycle

Most cross-coupling reactions discussed herein proceed through a common, three-step catalytic cycle.[2][4] Understanding this cycle is fundamental to troubleshooting and optimizing reaction conditions.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-iodide bond, forming a Pd(II) intermediate. This is typically the rate-determining step for less reactive halides, but it is very rapid for aryl iodides.

• Transmetalation: The organic group from the nucleophilic coupling partner (e.g., an organoboron, organotin, or terminal alkyne) is transferred to the palladium center, displacing the halide. For Suzuki couplings, this step is facilitated by a base.[2]

• Reductive Elimination: The two organic partners on the Pd(II) center couple and are expelled, forming the new C-C or C-N bond and regenerating the active Pd(0) catalyst to re-enter the cycle.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. nobelprize.org [nobelprize.org]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Optimization of base and solvent for 2-Fluoro-6-iodo-3-methylphenylboronic acid reactions

Part 1: Executive Summary & Structural Analysis

The Challenge: 2-Fluoro-6-iodo-3-methylphenylboronic acid (Compound 1 ) represents a "perfect storm" of structural challenges for Suzuki-Miyaura cross-coupling. Researchers typically encounter three distinct failure modes with this substrate:

• Rapid Protodeboronation: The ortho-fluoro substituent destabilizes the C–B bond, facilitating hydrolysis and ipso-protonation.

• Oligomerization (Head-to-Tail Coupling): The molecule contains both a nucleophile (boronic acid) and a highly reactive electrophile (iodide), leading to uncontrolled self-polymerization.

• Steric Inhibition: The 2,6-disubstitution pattern (Fluoro/Iodo) severely retards the transmetallation step, allowing decomposition pathways to dominate.

Scope of Guide: This protocol details the optimization of solvent and base parameters to suppress protodeboronation and self-coupling, enabling high-yielding cross-coupling of 1 with external electrophiles.

Part 2: Mechanistic Failure Analysis

To optimize conditions, we must first visualize the competition between the productive catalytic cycle and the destructive pathways.

Figure 1: The "Race Against Time." Successful coupling requires accelerating Transmetallation while suppressing Protonation and Self-Coupling.

Part 3: Optimization Strategy

Solvent Selection: The "Water Activity" Paradox

Standard Suzuki conditions utilize aqueous mixtures (e.g., DME/H₂O) to solubilize inorganic bases. However, for 1 , water is the primary reagent for protodeboronation.

• Recommendation: Switch to Anhydrous Organic Solvents with "Phase Transfer" or "Soluble" bases.

• Top Candidates:

  • THF (Anhydrous): Excellent solubility for the boronic acid; moderate polarity stabilizes the Pd intermediate.

  • 1,4-Dioxane: Higher boiling point allows for thermal activation without rapid solvent loss, but requires care to avoid peroxide formation which degrades the catalyst.

  • Toluene: Non-polar; suppresses protodeboronation but may precipitate the boronate intermediate, slowing the reaction. Use only with phase transfer catalysts.

Base Selection: The "Fluoride" Activation Route

Strong oxygen-bases (NaOH, KOEt) generate high concentrations of the boronate anion, which rapidly deboronates (See Lloyd-Jones et al.).

• The Fix: Use Fluoride bases (CsF, KF). Fluoride forms a [Ar-B(OH)₂F]⁻ species that is activated for transmetallation but less basic than the trihydroxy species, significantly reducing protodeboronation rates.

• Alternative: Anhydrous K₃PO₄ . It acts as a mild base and a proton sponge.

Addressing the "Self-Coupling" (Iodide Interference)

Since 1 contains an Iodide, it will compete with your external electrophile.

• Critical Control: The external electrophile must be more reactive than the internal Iodide (difficult, as Ar-I is highly reactive) OR you must use High Dilution conditions to favor intermolecular reaction over polymerization.

• Pre-Catalyst Choice: Use a catalyst with rapid oxidative addition kinetics (e.g., Pd-XPhos G4 or Pd(P(tBu)3)2 ) to engage the external electrophile immediately.

Part 4: Optimized Experimental Protocol

Method A: Anhydrous Fluoride Activation (Recommended for Stability) This method minimizes free protons, virtually eliminating protodeboronation.

Reagents:

• Substrate: 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.0 equiv)

• Coupling Partner: Aryl Bromide/Chloride (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) + XPhos (10 mol%) OR Pd-XPhos G4 (3 mol%)

• Base: CsF (3.0 equiv, anhydrous, finely ground)

• Solvent: THF (Anhydrous, deoxygenated)

Step-by-Step Workflow:

• Preparation (Glovebox or Schlenk Line):

  • Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Cool to room temperature under a stream of Argon.

• Reagent Loading:

  • Add CsF (3.0 equiv) and the Coupling Partner (1.2 equiv).

  • Add the Catalyst (Pd-XPhos G4).

  • Note: Do NOT add the Boronic Acid yet.

• Solvent Addition:

  • Add anhydrous THF (0.2 M concentration relative to halide).

  • Stir for 10 minutes to ensure ligand complexation.

• Slow Addition (Crucial Step):

  • Dissolve the Boronic Acid (1) in a separate vial of anhydrous THF.

  • Heat the reaction mixture to 60°C .

  • Add the Boronic Acid solution dropwise over 30-60 minutes using a syringe pump.

  • Reasoning: This keeps the instantaneous concentration of the Boronic Acid low, preventing it from reacting with itself (Self-Coupling) while ensuring it is immediately consumed by the active Catalyst-Electrophile complex.

• Workup:

  • Filter through a pad of Celite to remove insoluble salts.

  • Concentrate in vacuo.

  • Purify via Flash Column Chromatography.

Part 5: Data Summary & Troubleshooting

Solvent/Base Screening Matrix (Yield of Cross-Coupled Product)

Entry	Solvent	Base	Additive	Yield	Primary Side Product
1	DME/H₂O (2:1)	Na₂CO₃	None	<10%	Deboronated (Ar-H)
2	Toluene/H₂O	K₃PO₄	None	35%	Oligomers
3	DMF (Anhydrous)	K₂CO₃	None	45%	Homocoupling
4	THF (Anhydrous)	CsF	None	88%	None
5	1,4-Dioxane	K₃PO₄	2% H₂O	72%	Trace Ar-H

Troubleshooting Guide:

• Problem: High levels of "Deboronated" product (3-Fluoro-2-iodotoluene).

  • Cause: Water contamination or base is too strong.

  • Fix: Switch to CsF/THF (Method A) and ensure glassware is flame-dried.

• Problem: Black tar/precipitate (Polymerization).

  • Cause: Boronic acid concentration is too high relative to the catalyst turnover.

  • Fix: Increase catalyst loading to 5 mol% and use the Slow Addition technique described in Step 4.

Part 6: References

• Lloyd-Jones, G. C., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society.[1]

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[1][2][3][4] Chemical Reviews.[1]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Efficient Suzuki-Miyaura Coupling Processes.[3] Journal of the American Chemical Society.[1]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]

Application Note: Microwave-Assisted Strategies for 2-Fluoro-6-iodo-3-methylphenylboronic Acid

This Application Note is designed for research scientists and drug discovery professionals. It details the strategic handling, synthesis, and application of 2-Fluoro-6-iodo-3-methylphenylboronic acid , a high-value, bifunctional "amphoteric" building block.[1][2][3]

[1][2][3]

Executive Summary

2-Fluoro-6-iodo-3-methylphenylboronic acid represents a class of "privileged scaffolds" in medicinal chemistry.[1][2][3] Its substitution pattern offers unique electronic modulation (via Fluorine), conformational restriction (via Methyl), and a platform for iterative biaryl construction (via Iodo and Boronic acid moieties).[2]

However, this molecule presents a chemoselectivity paradox : it contains both a nucleophile (Boronic Acid) and an electrophile (Iodide) on the same aromatic ring.[2][3] Under standard Suzuki-Miyaura conditions, this leads to rapid oligomerization (self-coupling) .[1][2][3]

This guide provides a validated Microwave-Assisted Protocol to:

• Synthesize the scaffold via selective Miyaura Borylation.[2][3]

• Utilize the scaffold in Iterative Cross-Coupling (ICC) by orthogonally protecting the boron species.[2][3]

• Overcome steric hindrance (ortho-F, ortho-Me) using rapid microwave heating to suppress protodeboronation.

Chemical Profile & Challenges[2][4]

Feature	Chemical Entity	Impact on Synthesis
Target	2-Fluoro-6-iodo-3-methylphenylboronic acid	Bifunctional Reagent
Sterics	3-Methyl group (Ortho to F, Meta to B)[1][2][3]	Increases rotational barrier; hinders catalyst approach.[2][3]
Electronics	2-Fluoro group (Ortho to B)	High Risk: Accelerates Protodeboronation (C-B bond cleavage) under basic aqueous conditions.[2][3]
Reactivity	6-Iodo group (Ortho to B)	High Risk: Highly reactive electrophile.[3] Promotes self-polymerization if B(OH)₂ is free.[1][2][3]
Solution	Microwave Irradiation	Shortens reaction time (minutes vs hours), outrunning the rate of deboronation and allowing kinetic control.[2][3]

Strategic Workflow: The "Protect-Couple-Deprotect" Cycle

To use this molecule effectively, one cannot simply "mix and heat."[1][2][3] The Boron moiety must be "switched off" (protected) to allow the Iodide to react, or the Iodide must be utilized immediately in a way that precludes self-coupling.[2]

Diagram 1: The Chemoselectivity Strategy

The following diagram illustrates the critical decision pathways for handling this amphoteric reagent.

Caption: Workflow distinguishing the high-risk direct path (red) from the controlled iterative protection strategy (green/blue).

Detailed Protocols

Protocol A: Microwave-Assisted Protection (MIDA Boronate Formation)

Objective: To mask the nucleophilic boron species, preventing self-coupling during the subsequent reaction of the iodide.[1][2]

Rationale: The N-methyliminodiacetic acid (MIDA) ligand forms a rigid, tetracoordinate cage around the boron atom, rendering it unreactive towards transmetallation.[2][3] Microwave heating drives this condensation rapidly, avoiding thermal degradation of the iodide.[3]

Materials:

• 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.0 equiv)[1][2][3]

• N-Methyliminodiacetic acid (MIDA) (1.2 equiv)[1][2]

• Solvent: Toluene/DMSO (10:1)[2][3]

• Dean-Stark trap equivalent (or molecular sieves in microwave vial)[1][2][3]

Step-by-Step:

• Dissolution: In a 10 mL microwave vial, dissolve the boronic acid (1 mmol, ~280 mg) and MIDA (1.2 mmol, 176 mg) in Toluene (4 mL) and DMSO (0.4 mL).

• Sealing: Add activated 4Å molecular sieves to absorb water byproduct. Cap the vial.

• Microwave Parameters:

  • Mode: Dynamic (Power controlled to maintain Temp).[2][3]

  • Temp: 110 °C.

  • Time: 15 minutes.

  • Stirring: High (600 rpm).

• Work-up: Cool to RT. Filter off sieves.[2][3] Concentrate the solvent.[3] Recrystallize from Acetone/Ether.[2][3]

• QC: Check 1H NMR. Disappearance of B(OH)₂ broad singlet; appearance of MIDA doublets (4.0 ppm).[2]

Protocol B: Chemoselective Cross-Coupling (The "Iodo-First" Reaction)

Objective: To couple the protected building block with an external boronic acid, utilizing the reactive Iodide.[1][2]

Rationale: With the boron protected, the molecule acts solely as an aryl iodide electrophile.[3] The 3-methyl group provides steric bulk, so a highly active catalyst system (Pd-SPhos or Pd-XPhos) is required.[1][2][3]

Materials:

• Electrophile: MIDA-protected 2-Fluoro-6-iodo-3-methylphenylboronate (1.0 equiv)[1][2][3]

• Nucleophile: External Aryl Boronic Acid (1.2 equiv)[2][3]

• Catalyst: Pd(OAc)₂ (2 mol%) + S-Phos (4 mol%) (or Pd-118 pre-catalyst).[1][2][3]

• Base: K₃PO₄ (3.0 equiv, anhydrous).[2][3]

• Solvent: THF/Water (4:1) (Note: MIDA is stable to mild base/water in short bursts, but anhydrous conditions are safer if MIDA stability is borderline.[2][3] However, Suzuki requires some water.[3] MIDA is generally stable to anhydrous K3PO4).[2][3] Correction: MIDA boronates are stable to anhydrous cross-coupling.[2][3] Use Dioxane/K₃PO₄ (anhydrous) to ensure the MIDA group remains intact.[2][3]

Step-by-Step:

• Setup: In a microwave vial, combine the MIDA-protected intermediate (1.0 equiv), external boronic acid (1.2 equiv), Pd catalyst, and K₃PO₄.

• Inert Atmosphere: Purge with Argon for 2 minutes.

• Solvent: Add anhydrous Dioxane (3 mL per mmol).

• Microwave Parameters:

  • Temp: 100 °C.

  • Time: 20 minutes.

  • Power Max: 150 W.[2][3]

• Work-up: Dilute with EtOAc, wash with water.[2][3] The MIDA group should remain intact (check TLC).[2][3] Purify via flash chromatography (MIDA boronates are silica stable).

Protocol C: Rapid Microwave Deprotection & Second Coupling

Objective: To "unmask" the boronic acid and perform the second coupling.

Rationale: Standard MIDA hydrolysis uses aqueous NaOH at RT for hours.[2][3] Microwave irradiation accelerates this hydrolysis to <10 minutes, allowing for a "one-pot" deprotection-coupling sequence.[1][2][3]

Step-by-Step:

• Hydrolysis: Dissolve the purified biaryl MIDA boronate in THF/Water (1:1). Add NaOH (3.0 equiv).[2][3]

• Microwave 1 (Deprotection): Heat to 60 °C for 5 minutes.

• Quench: Neutralize with dilute HCl or Ammonium Chloride to pH 7-8. (Do not acidify too much, or protodeboronation occurs).[2][3]

• Second Coupling Addition: Add the second Electrophile (Aryl Chloride/Bromide, 1.0 equiv), fresh Pd Catalyst (e.g., Pd(dppf)Cl₂), and Base (Na₂CO₃).[2]

• Microwave 2 (Coupling): Heat to 120 °C for 15 minutes.

• Isolation: Standard aqueous work-up.[1][2][3]

Mechanism & Troubleshooting

The primary failure mode for 2-fluoro-phenylboronic acids is Protodeboronation .[1][2][3]

Diagram 2: Protodeboronation Pathway vs. Productive Coupling

The microwave advantage lies in favoring the productive path (

) over the decomposition path ( ).[2][3]

Caption: Kinetic competition between deboronation (red) and cross-coupling (green). Microwave heating accelerates the productive step.[3][4]

Troubleshooting Table

Observation	Diagnosis	Corrective Action
Low Yield / De-iodinated product	Overheating causing reduction of Ar-I.	Reduce MW Temp to 80°C; switch solvent to Toluene (non-protic).[1][2][3]
Defluorination	SNAr attack on C-F bond.[2][3]	Avoid strong nucleophilic bases (like NaOMe).[2][3] Use K₃PO₄ or Cs₂CO₃.
Homocoupling (Dimer)	Incomplete protection of Boron.[2][3]	Ensure MIDA formation is 100% complete before adding Pd.[2][3]
Protodeboronation (Ar-H)	Base/Temp incompatibility.	Use non-aqueous conditions (anhydrous base) or reduce reaction time.[2][3]

References

• Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acid Building Blocks.[1][2][3][5] Journal of the American Chemical Society.[3][5] Link[2]

• Leadbeater, N. E. (2005). Fast, Easy, Clean Chemistry by Using Water as a Solvent and Microwave Heating: The Suzuki Coupling as an Illustration.[3] Chemical Communications.[2][3] Link

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis.[2][3] Angewandte Chemie International Edition. Link[2]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling.[2][3] Chemical Society Reviews.[2][3] Link

• ChemicalBook Entry. 2-Fluoro-6-iodo-3-methylphenylboronic acid Properties and Suppliers. Link

Sources

• 1. CAS [chemicalbook.com]
• 2. (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]

Breaking the Barrier: Ligand Selection &amp; Protocols for Sterically Hindered Suzuki-Miyaura Couplings

Executive Summary

The Suzuki-Miyaura cross-coupling of sterically hindered substrates—particularly those resulting in tri- and tetra-ortho-substituted biaryls—remains a formidable challenge in medicinal chemistry. The steric bulk adjacent to the reactive centers inhibits two critical steps in the catalytic cycle: transmetallation (due to steric repulsion between the boronate and the palladium center) and oxidative addition (if the halide is hindered). However, contrary to classical intuition, steric bulk on the ligand actually accelerates the reductive elimination step, which is often the rate-determining turnover-limiting step in the formation of crowded biaryls.

This guide provides a logic-driven framework for selecting the optimal ligand system (Buchwald dialkylbiaryl phosphines vs. NHC-PEPPSI complexes) and details validated protocols to suppress common failure modes like protodeboronation.

Mechanistic Logic: The "Bulk-for-Bulk" Principle

To couple hindered substrates, one must employ ligands that are themselves sterically demanding. This counter-intuitive requirement is driven by the specific needs of the catalytic cycle in crowded systems.

The Role of Ligand Bulk

• Promotion of Monoligated Pd(0): Bulky ligands (L) shift the equilibrium

  toward the highly reactive, monoligated 12-electron species ( ). This species undergoes oxidative addition orders of magnitude faster than the bis-ligated complex.

• Acceleration of Reductive Elimination: In the formation of a tetra-ortho-substituted biaryl, the palladium center in the intermediate complex is extremely crowded. A bulky ligand increases the steric pressure around the metal, destabilizing the ground state of the complex relative to the transition state for reductive elimination, thereby "squeezing" the product out.

Visualization: The Hindered Catalytic Cycle

The following diagram illustrates the critical influence of ligand bulk (

) on the cycle.

Figure 1: Catalytic cycle highlighting Reductive Elimination as the beneficiary of ligand steric bulk.

Ligand Selection Matrix

Do not use a "one-size-fits-all" approach (e.g., Tetrakis). Select the ligand based on the "Ortho-Count" (sum of ortho-substituents on both coupling partners).

Ortho-Count	Difficulty	Recommended Ligand System	Why?
1 - 2	Moderate	SPhos or XPhos	SPhos provides excellent stability and general reactivity. XPhos is superior for aryl chlorides and heteroaromatics.
3	High	RuPhos or Ad₂nBuP (CataCXium A)	RuPhos offers a balance of bulk and electron-richness, crucial for electron-deficient halides.
4	Extreme	Pd-PEPPSI-IPr or VPhos	PEPPSI-IPr (NHC) is a "sledgehammer" for tetra-ortho couplings, stabilizing the metal against decomposition better than phosphines at high T.

The "Buchwald" Class (Phosphines)[1][2]

• SPhos: The workhorse. The methoxy groups on the biaryl backbone provide stability via a Pd-O interaction.

• XPhos: More sterically demanding than SPhos (cyclohexyl vs. methoxy). Essential for unactivated aryl chlorides.

• RuPhos: Optimized for electron-poor substrates and secondary amines, but highly effective for hindered biaryls due to its specific conformation.

The "PEPPSI" Class (NHCs)

• Pd-PEPPSI-IPr: Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation. The bulky NHC ligand (IPr) creates a "flexible steric wall" that accommodates the incoming substrates during transmetallation but forces the product out during reductive elimination.

Experimental Protocols

Protocol A: The "Buchwald" Method (Tri-Ortho / General Hindered)

Best for: 2,6-disubstituted boronic acids + 2-substituted aryl bromides/chlorides.

Reagents:

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos or XPhos (4 mol%)

  • Alternative: Use XPhos Pd G4 precatalyst (2 mol%) for faster initiation and reproducibility.

• Base: K₃PO₄ (3.0 equiv) - Phosphate is superior to carbonate for hindered substrates as it buffers the pH, reducing protodeboronation.

• Solvent: Toluene / Water (10:1 ratio). The biphasic system is crucial for dissolving the inorganic base while keeping the organic catalyst active.

Step-by-Step:

• Charge: In a reaction vial equipped with a stir bar, add the Aryl Halide (1.0 mmol), Boronic Acid (1.5 mmol), and K₃PO₄ (3.0 mmol).

• Catalyst Addition:

  • If using Precatalyst: Add XPhos Pd G4 (0.02 mmol).

  • If using separate Pd/L: Add Pd(OAc)₂ (4.5 mg, 0.02 mmol) and SPhos (16.4 mg, 0.04 mmol).

• Degas: Seal the vial with a septum. Evacuate and backfill with Argon (x3).

• Solvent: Add degassed Toluene (4 mL) and degassed Water (0.4 mL) via syringe.

• Reaction: Heat to 100 °C vigorously for 12–24 hours. Note: Hindered couplings require higher energy to overcome the activation barrier.

• Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over MgSO₄.

Protocol B: The "PEPPSI" Method (Tetra-Ortho / Extreme Hindrance)

Best for: Coupling two 2,6-disubstituted partners or highly unstable heteroaryls.

Reagents:

• Catalyst: Pd-PEPPSI-IPr (2–4 mol%).

• Base: KOtBu (Potassium tert-butoxide) or Cs₂CO₃.

• Solvent: 1,4-Dioxane or DME (Anhydrous).

Step-by-Step:

• Charge: Add Aryl Halide (1.0 mmol), Boronic Acid (2.0 mmol), Pd-PEPPSI-IPr (27 mg, 0.04 mmol), and KOtBu (3.0 mmol) to a vial.

  • Critical: Use excess boronic acid (2.0 equiv) because hindered boronic acids are prone to protodeboronation before they can couple.

• Inert Atmosphere: Seal and purge with Argon.

• Solvent: Add anhydrous 1,4-Dioxane (4 mL).

• Reaction: Heat to 80–110 °C .

  • Tip: If the reaction stalls, add a second portion of boronic acid (0.5 equiv) after 6 hours.

Troubleshooting & Optimization

Protodeboronation (The Silent Killer)

Hindered boronic acids (especially 2,6-disubstituted) are notoriously unstable. They lose the

group and are replaced by a proton (H), destroying the stoichiometry.

• Symptom: Starting halide remains, but boronic acid is consumed. "De-borylated" arene observed in LCMS.

• Solution 1 (The "Slow-Release" Trick): Use a MIDA boronate or Pinacol ester instead of the free acid. They hydrolyze slowly, keeping the standing concentration of the unstable free acid low.

• Solution 2 (Anhydrous Conditions): Switch to Protocol B (PEPPSI/Dioxane) with anhydrous CsF or K₃PO₄ to minimize water-mediated deboronation.

Homocoupling

Oxidative homocoupling of the boronic acid (

) consumes the nucleophile.

• Cause: Presence of Oxygen.[1]

• Solution: Rigorous degassing is non-negotiable. Sparging with Argon for 15 minutes is better than simple vacuum cycles.

Comparison of Ligand Properties

Use this table to fine-tune your selection.

Ligand	Buried Volume (%Vbur)	Electronic Character	Best Application
PPh3	~30%	Neutral	Unhindered only (Do not use).
SPhos	43%	Electron-Rich	General hindered, stable.
XPhos	46%	Very Electron-Rich	Aryl chlorides, Heterocycles.
IPr (NHC)	>50%	Strong Sigma Donor	Tetra-ortho, difficult substrates.

References

• Buchwald Ligand Development (SPhos/XPhos)

  • Barder, T. E.; Walker, S. D.; Martinelli, J. R.; Buchwald, S. L. Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. J. Am. Chem. Soc. 2005, 127, 4685–4696.

• PEPPSI-IPr Protocol

  • Organ, M. G.; Avola, S.; Dubovyk, I.; Hadei, N.; Assen, E. A. B.; Kantchev, E. A. B.; O'Brien, C. J.; Valente, C. A User's Guide to Pd-PEPPSI-IPr. Chem. Eur. J. 2006, 12, 4749–4755.

• Mechanism of Hindered Couplings (Transmetallation vs RE)

  • Carrow, B. P.; Hartwig, J. F. Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions. J. Am. Chem. Soc. 2011, 133, 2116–2119.

• Protodeboronation Challenges

  • Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. Base-Catalyzed Protodeboronation of Arylboronic Acids and Esters. J. Am. Chem. Soc. 2010, 132, 13100–13112.

Sources

• 1. merckmillipore.com [merckmillipore.com]

Application Notes &amp; Protocols: Scalable Synthesis of 2-Fluoro-6-iodo-3-methylphenylboronic Acid Derivatives

Introduction: Strategic Value in Medicinal Chemistry

Polysubstituted arylboronic acids are cornerstone reagents in modern drug discovery and development. Among these, derivatives of 2-Fluoro-6-iodo-3-methylphenylboronic acid represent a class of highly valuable building blocks. Their unique substitution pattern—featuring a directing fluorine group, a sterically demanding methyl group, and a versatile iodine handle—makes them ideal precursors for constructing complex, sterically hindered biaryl and heteroaryl structures via Suzuki-Miyaura cross-coupling reactions.[1][2][3] The presence of the ortho-fluoro substituent can significantly influence the conformation and electronic properties of the final molecule, often improving metabolic stability and binding affinity.

This guide provides a detailed, scalable protocol for the synthesis of 2-Fluoro-6-iodo-3-methylphenylboronic acid, focusing on the principles of Directed ortho-Metalation (DoM). We will delve into the mechanistic rationale behind the choice of reagents and conditions, offer a step-by-step experimental procedure, and provide troubleshooting insights to ensure reproducible, high-yield synthesis on a laboratory and pilot scale.

Synthetic Strategy: Harnessing Fluorine-Directed ortho-Metalation (DoM)

The most robust and regioselective strategy for introducing a boronic acid group at the C-6 position of the starting material, 1-fluoro-2-iodo-3-methylbenzene, is through Directed ortho-Metalation (DoM).

The Core Principle: DoM relies on a heteroatom-containing functional group on an aromatic ring to coordinate with a strong organolithium base.[4] This coordination, known as the Complex-Induced Proximity Effect (CIPE), dramatically increases the acidity of the proton at the adjacent ortho position, allowing for its selective removal by the base.[4] In our case, the fluorine atom serves as the Directed Metalation Group (DMG). Although fluorine is considered a moderate DMG, its efficacy can be maximized under specific conditions, particularly with sterically hindered, non-nucleophilic bases.[5][6]

The overall synthetic transformation proceeds in three key stages, which can be performed in a "one-pot" sequence:

• Directed Lithiation: Deprotonation at the C-6 position, ortho to the fluorine atom, using a lithium amide base.

• Electrophilic Quench (Borylation): Trapping the resulting aryllithium intermediate with a boronic ester.

• Hydrolysis: Conversion of the boronate ester to the final boronic acid product upon acidic workup.

Mechanistic Insights & Rationale

The Role of the Directed Metalation Group (DMG)

Fluorine is an effective DMG due to its ability to act as a Lewis base, coordinating with the Lewis acidic lithium cation of the base.[5] This pre-complexation step positions the base in close proximity to the C-6 proton, facilitating its abstraction over other protons on the ring. While stronger DMGs like amides or carbamates exist, fluorine provides a direct and synthetically efficient route when present in the desired starting material.[7][8][9]

Critical Choice of Base and Temperature

The selection of the base is paramount to avoid a common side reaction: halogen-metal exchange. The iodine atom at the C-2 position is susceptible to exchange with common alkyllithium bases like n-BuLi or s-BuLi.[7] This would lead to the undesired formation of 1-fluoro-3-methyl-2-phenylboronic acid.

To circumvent this, a sterically hindered, non-nucleophilic lithium amide base such as Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) is required.[5][7] These bases are kinetically slower to participate in halogen exchange but are highly effective at deprotonation, especially when directed by a DMG.

Maintaining a cryogenic temperature, typically -78 °C (dry ice/acetone bath) , is essential. At higher temperatures, the risk of halogen-metal exchange increases, and the highly reactive aryllithium intermediate could undergo elimination to form a reactive aryne species, leading to a mixture of undesired products.[10][11]

Detailed Experimental Protocol

Safety First: This procedure involves pyrophoric reagents (organolithiums) and requires strict anhydrous and inert atmosphere techniques. All operations must be conducted in a fume hood. Appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves, is mandatory.

Reagents and Equipment

• Reagents: 1-Fluoro-2-iodo-3-methylbenzene, Lithium diisopropylamide (LDA, solution in THF/heptane/ethylbenzene), Triisopropyl borate, Anhydrous Tetrahydrofuran (THF), Hydrochloric acid (2 M aqueous solution), Ethyl acetate, Brine, Anhydrous Magnesium Sulfate (MgSO₄).

• Equipment: Three-neck round-bottom flask, dropping funnel, low-temperature thermometer, magnetic stirrer, inert gas line (Argon or Nitrogen), dry ice/acetone bath, separatory funnel, rotary evaporator. All glassware must be oven- or flame-dried before use.

Step-by-Step Synthesis

• Reaction Setup: Assemble a dry three-neck flask equipped with a magnetic stir bar, a dropping funnel, a nitrogen/argon inlet, and a low-temperature thermometer. Purge the entire system with inert gas for 15-20 minutes.

• Initial Charge: To the flask, add 1-fluoro-2-iodo-3-methylbenzene (1.0 eq) and anhydrous THF (approx. 5-10 mL per mmol of substrate).

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of LDA (1.1 eq) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the reaction mixture at -78 °C for 1-2 hours. The solution may change color, indicating the formation of the aryllithium species.

• Borylation: Add triisopropyl borate (1.5 eq) dropwise to the reaction mixture, again maintaining the temperature at -78 °C.

• Warming: After the addition is complete, allow the reaction to stir at -78 °C for another hour before removing the cooling bath and allowing it to warm slowly to room temperature overnight (approx. 12-16 hours).

• Quenching and Hydrolysis: Cool the flask in an ice bath and slowly quench the reaction by adding 2 M aqueous HCl. Stir vigorously for 30-60 minutes to ensure complete hydrolysis of the boronate ester.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification

Purifying arylboronic acids by standard silica gel chromatography can be challenging due to their polarity and tendency to dehydrate into boroxine trimers.[12][13]

• Recrystallization: The preferred method for scalable purification. A solvent system such as ethyl acetate/hexanes or toluene can be effective.

• Trituration: Stirring the crude solid in a non-polar solvent (e.g., hexanes or diethyl ether) can often remove less polar impurities, leaving the desired boronic acid as a purified solid.

• Adduct Formation: For particularly difficult purifications, the crude boronic acid can be reacted with diethanolamine to form a stable, crystalline adduct, which can be easily purified by recrystallization and then hydrolyzed back to the pure boronic acid.

Data Summary and Troubleshooting

Table 1: Key Reaction Parameters for Scalability

Parameter	Recommended Condition	Rationale / Notes
Substrate	1-Fluoro-2-iodo-3-methylbenzene	Commercially available or synthesized via Sandmeyer reaction.
Base	LDA or LiTMP (1.1 - 1.2 eq)	Prevents I/Li exchange; ensures complete deprotonation.
Solvent	Anhydrous THF	Good solubility for reactants; stable at low temperatures.
Temperature	-78 °C	Critical for regioselectivity and preventing side reactions.[10]
Borating Agent	Triisopropyl borate (1.2 - 1.5 eq)	Less reactive than trimethyl borate, reducing side products.
Workup	2 M Aqueous HCl	Ensures complete hydrolysis of the boronate ester.
Expected Yield	65-85% (after purification)	Yield is dependent on strict anhydrous/anaerobic conditions.

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Presence of moisture or oxygen. 2. Inactive base. 3. Incomplete lithiation.	1. Ensure all glassware is rigorously dried and the system is under a positive pressure of inert gas. Use freshly distilled/dried solvents. 2. Titrate the organolithium base before use. 3. Increase stirring time at -78 °C after base addition.
Mixture of Isomers	1. Halogen-metal (I/Li) exchange occurred. 2. Reaction temperature was too high.	1. Confirm the use of LDA or LiTMP, not n-BuLi/s-BuLi. 2. Maintain strict temperature control at -78 °C during base and electrophile addition.
Product is an Oil or Gummy Solid	1. Incomplete hydrolysis to the boronic acid. 2. Formation of boroxine (trimer).	1. Increase stirring time with aqueous acid during workup. 2. Attempt purification via recrystallization from a suitable solvent, which can break up the boroxine and crystallize the desired monomeric acid.
Difficulty in Purification	Boronic acids are inherently polar and can streak on silica gel.	Avoid column chromatography if possible. Prioritize recrystallization or trituration. If chromatography is necessary, consider using silica gel treated with boric acid.[12]

References

• Barder, T. E., et al. (2008). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Strengths. Angewandte Chemie International Edition, 47(48), 9039-9043. Available at: [Link]

• Snieckus, V. (1990). Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. Available at: [Link]

• Schlosser, M. (2005). Directed ortho-Metalation: A Survival Guide. Angewandte Chemie International Edition, 44(3), 376-393. Available at: [Link]

• Hartwig, J. F. (2010).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Ishiyama, T., et al. (1995). A new palladium-catalyzed cross-coupling reaction of bis(pinacolato)diboron with haloarenes: a direct procedure for arylboronic esters. The Journal of Organic Chemistry, 60(23), 7508-7510. Available at: [Link]

• Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.

• Mortier, J. (n.d.). Directed Ortho Metalation. Unblog.fr. Available at: [Link]

• Suzuki, A. (1998). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995–1998. Journal of Organometallic Chemistry, 576(1-2), 147-168.
• Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075.

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). The Suzuki–Miyaura coupling in modern organic synthesis. Chemical Society Reviews, 43(1), 412-443. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of Aryl Chlorides and Arylboronic Acids.
• Leroux, F. R., Schlosser, M., Zohar, E., & Marek, I. (2004).
• Wakefield, B. J. (1995). Organolithium Methods. Academic Press.

• Oka, N., et al. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters, 24(18), 3359-3363. Available at: [Link]

• Sun, C., et al. (2018). In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes. Chemical Communications, 54(74), 10407-10410. Available at: [Link]

• Mongin, F., & Schlosser, M. (1996). Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Tetrahedron Letters, 37(36), 6551-6554. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. baranlab.org [baranlab.org]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes [infoscience.epfl.ch]
• 7. uwindsor.ca [uwindsor.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Cross-Coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid

Ticket ID: #XC-2F6I-3Me Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting low yields, oligomerization, and protodeboronation in sterically congested bifunctional arylboronic acids.

Executive Summary: The "Perfect Storm" Substrate

You are encountering low yields with 2-Fluoro-6-iodo-3-methylphenylboronic acid not because of operator error, but because this specific molecule represents a "perfect storm" of competing failure modes in palladium-catalyzed cross-coupling.

This substrate presents three simultaneous antagonistic factors:

• The "AB-Monomer" Paradox: The molecule contains both a nucleophile (

  ) and a highly reactive electrophile ( ) on the same ring.[1] In the presence of Pd(0), it is statistically more likely to polymerize (homocoupling) than to react with your intended partner.

• Accelerated Protodeboronation: The 2,6-disubstitution pattern (Fluoro/Iodo) forces the boronic acid into a conformation that dramatically accelerates hydrolytic cleavage (protodeboronation), often orders of magnitude faster than coupling.[1]

• Steric Impediment: The ortho-iodo and ortho-fluoro groups block the approach of the palladium catalyst, slowing down the transmetallation step required for the desired reaction.

This guide provides the protocols to bypass these intrinsic chemical flaws.

Part 1: Diagnostic & Troubleshooting Logic

Before altering your conditions, use this decision matrix to identify your specific failure mode.

Figure 1: Diagnostic workflow for identifying the primary cause of yield loss.

Part 2: Critical Failure Modes & Solutions

Issue 1: Rapid Protodeboronation (The 2,6-Effect)

The Science: Research by Lloyd-Jones et al. confirms that 2,6-disubstituted arylboronic acids are uniquely susceptible to base-catalyzed protodeboronation.[1] The steric bulk prevents the formation of the tetrahedral boronate required for transmetallation, while the ipso-carbon remains accessible to protonation by water.

• Symptom: You isolate 1-fluoro-3-iodo-4-methylbenzene . The boron group has simply fallen off.

• The Fix: You must eliminate water or the pathway that utilizes it.

Protocol A: Anhydrous Conditions (The "Dry" Approach)

• Solvent: Toluene or Dioxane (Anhydrous, degassed).

• Base: Cesium Fluoride (CsF) or Potassium Phosphate (

  ), finely ground and dried. Avoid Carbonates and Hydroxides.

• Additive: 4Å Molecular Sieves (activated).

• Why: Fluoride activates the boronic acid without generating the hydroxide species that catalyzes protodeboronation.

Issue 2: The "Suicide Substrate" (Self-Coupling)

The Science: Your molecule has an Iodine atom.[1][2][3] Pd(0) undergoes oxidative addition into C-I bonds faster than C-Br or C-Cl bonds. If you are trying to couple the Boron end to another halide, the catalyst will preferentially insert into the starting material's own Iodine, leading to polymerization.

• Symptom: Complex mixture of oligomers; "gunk" at the baseline of the TLC.

• The Fix: You must "mask" one of the reactive sites.

Protocol B: The MIDA Boronate Strategy (Recommended) The most robust solution is to convert the boronic acid into a MIDA (N-methyliminodiacetic acid) boronate .[1] This removes the boron's nucleophilicity, allowing you to react the Iodine end first (if desired) or to release the boron slowly (slow-release cross-coupling) to favor cross-coupling over homocoupling.

Part 3: Validated Experimental Protocols

Method 1: Synthesis of the MIDA Boronate (Protection Step)

Use this if you need to store the reagent or couple the Iodine end first.

• Reagents: 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.0 equiv), MIDA (N-methyliminodiacetic acid, 1.2 equiv).[1]

• Solvent: Toluene:DMSO (10:1).[1]

• Procedure:

  • Reflux the mixture under Dean-Stark conditions (to remove water) for 12–16 hours.

  • Concentrate solvent.

  • Recrystallize from Acetone/Ether.

• Result: A stable, crystalline solid that will not protodeboronate or homocouple under standard conditions.[1]

Method 2: High-Yield Cross-Coupling (Coupling the Boron)

Use this if you are coupling the Boron to an external Aryl Bromide/Chloride.

System: Pd-G4-XPhos /

/ Toluene / Water (Strict Control)[1]

Component	Specification	Rationale
Catalyst	XPhos Pd G4 (2-5 mol%)	The bulky biaryl ligand (XPhos) facilitates transmetallation in sterically hindered (2,6-subst) systems.[1] The G4 precatalyst ensures rapid activation at low temperatures.
Base	(3.0 equiv)	Anhydrous phosphate is basic enough to activate the boron but less promoting of protodeboronation than hydroxides.
Solvent	THF or 1,4-Dioxane	Ethereal solvents coordinate to Boron, stabilizing the intermediate.
Temperature	60°C (Start low)	High heat accelerates protodeboronation. Start at 60°C; only increase to 80°C if conversion stalls.

Step-by-Step:

• Charge reaction vial with Aryl Bromide (1.0 equiv), Boronic Acid (1.5 equiv), and

  (3.0 equiv).

• Add XPhos Pd G4 (0.02 equiv).

• Evacuate and backfill with Argon (x3).

• Add degassed 1,4-Dioxane.

• Add degassed water (strictly 2.0 equiv relative to Boron).[1] Note: A small amount of water is necessary for the catalytic cycle, but excess kills the reagent.

• Stir vigorously at 60°C.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use Suzuki conditions to couple the Iodine on this molecule while keeping the Boron intact? A: No. Under standard Suzuki conditions, the Boron is nucleophilic and the Iodine is electrophilic. The molecule will react with itself (homocoupling) immediately.

• Solution: You must protect the Boron as a MIDA boronate or a Trifluoroborate (

  ) salt. These forms are non-nucleophilic. You can then perform a coupling at the Iodine site, and subsequently hydrolyze the MIDA/BF3K to regenerate the boronic acid.

Q2: Why not use Pinacol ester (Bpin)? A: Bpin is better than the free acid, but 2,6-disubstituted Bpin esters are notoriously difficult to synthesize and purify due to steric hindrance. MIDA boronates are generally more crystalline and stable for this specific substitution pattern.

Q3: My reaction turns black immediately. What does this mean? A: This usually indicates rapid precipitation of Palladium black ("Pd death").[1] This occurs when the oxidative addition is successful (into the C-I bond), but the transmetallation is too slow due to the steric bulk of the 2-fluoro/6-iodo groups. The active Pd species decomposes.

• Fix: Switch to a catalyst with a stronger binding ligand like Pd-PEPPSI-IPr or XPhos , which stabilizes the Pd center during the difficult transmetallation step.

References & Further Reading

• Protodeboronation Mechanism: Cox, P. A., et al. (2017).[1][4] "Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited." Journal of the American Chemical Society. Link

  • Key Insight: Establishes that 2,6-disubstituted boronic acids react via a specific mechanism involving the boronate anion, making them highly unstable in aqueous base.

• MIDA Boronates (Iterative Coupling): Gillis, E. P., & Burke, M. D. (2007).[1] "A simple and modular strategy for small molecule synthesis: iterative Suzuki-Miyaura coupling of B-protected haloboronic acids." Journal of the American Chemical Society. Link

  • Key Insight: Defines the protocol for using MIDA to mask boron reactivity in bifunctional halo-boronic acids.

• Sterically Hindered Couplings: Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of 2,6-Disubstituted Arylboronic Acids." Accounts of Chemical Research. Link

  • Key Insight: Recommends SPhos and XPhos ligands specifically for 2,6-disubstituted substrates.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-Fluoro-6-iodo-3-methylphenylboronic acid before handling.

Sources

• 1. (2-Fluoro-6-methylphenyl)boronic acid | C7H8BFO2 | CID 54758890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. db-thueringen.de [db-thueringen.de]
• 3. d-nb.info [d-nb.info]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Fluoro-6-iodo-3-methylphenylboronic acid

Ticket ID: #BOR-2F6I-PUR Status: Open Assigned Specialist: Senior Application Scientist, Boron Chemistry Division

Executive Summary

You are dealing with 2-Fluoro-6-iodo-3-methylphenylboronic acid , a molecule that presents a "perfect storm" of purification challenges. The 2,6-disubstitution pattern (specifically the ortho-fluoro and ortho-iodo groups) creates significant steric strain around the boron center, accelerating protodeboronation (loss of the boron group) under standard basic or thermal conditions. Furthermore, the iodine atom introduces photosensitivity and potential lability.

Standard silica chromatography is not recommended for this free acid due to irreversible adsorption and streaking. This guide prioritizes Diethanolamine (DEA) Complexation as the gold standard for purity, followed by a Controlled Recrystallization protocol for rapid processing.

Part 1: Diagnostic Triage (Why is my experiment failing?)

Before proceeding, identify your current failure mode using this triage table.

Symptom	Probable Cause	Mechanism	Immediate Action
Low Yield / "Missing" Product	Protodeboronation	The 2,6-substituents sterically crowd the boron, making the C-B bond weak. Basic workups ( ) or heating accelerate hydrolysis to the arene (1-fluoro-3-iodo-4-methylbenzene).	STOP heating. Avoid strong bases (NaOH). Switch to DEA method.
Broad/Messy NMR Signals	Boroxine Formation	Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). This is an equilibrium, not an impurity.	Add 1 drop of to your NMR tube to hydrolyze the trimer back to the monomer.
Brown/Yellow Discoloration	Iodine Liberation	The C-I bond is photosensitive or has reacted with trace Pd catalyst.	Wash organic phase with 10% (Sodium Thiosulfate). Wrap flasks in foil.
Streaking on TLC/Column	Silanol Interaction	The group hydrogen bonds aggressively with silica gel.	Abort silica chromatography. Convert to pinacol ester if chromatography is mandatory.

Part 2: The "Gold Standard" Protocol (DEA Complexation)

Objective: Isolate the boronic acid as a crystalline diethanolamine (DEA) adduct. This stabilizes the C-B bond, precipitates the product from impurities (des-iodo or des-boron byproducts), and allows for long-term storage.

Mechanism of Action

The DEA ligand forms a tetrahedral "ate" complex with the boron atom. This fills the empty p-orbital on boron, shutting down the protodeboronation pathway and preventing oxidation.

Workflow Diagram

[1][2]

Step-by-Step Protocol

• Complex Formation:

  • Dissolve your crude boronic acid in a minimal amount of THF or Diethyl Ether (approx. 5 mL per gram).

  • Add 1.05 equivalents of Diethanolamine (DEA).

  • Stir vigorously at room temperature for 1–2 hours. The solution may warm slightly.[3]

  • Observation: A white or off-white precipitate (the DEA adduct) should form. If no solid forms, add a non-polar anti-solvent like Hexanes or Heptane dropwise to induce precipitation.[4]

• Isolation:

  • Filter the solid using a sintered glass funnel.[3]

  • Wash the cake copiously with 1:1 Et2O/Hexanes . This washes away the de-boronated impurities and residual iodine species.

  • Checkpoint: The solid DEA adduct is stable and can be stored indefinitely on the shelf.

• Recovery of Free Acid:

  • Suspend the DEA adduct in Ethyl Acetate .

  • Add 2M HCl (or 10% KHSO4) and stir until the solid dissolves completely (hydrolysis of the B-N bond).

  • Separate the organic layer.[2][5]

  • Wash the organic layer with Brine .

  • Dry over

    and concentrate in vacuo at <40°C (do not overheat).

Part 3: The "Rapid" Protocol (Controlled Recrystallization)

Objective: Quick purification for material that is already >80% pure but contains minor salts or boroxine.

Critical Constraint: Do not use pure water or simple alcohols, as the 2,6-substituents make the compound prone to hydrolysis.

Recommended Solvent System: Acetonitrile / Water

• Dissolve the crude solid in the minimum amount of boiling Acetonitrile (MeCN) .

  • Note: MeCN is preferred over Acetone because it is less likely to undergo aldol condensation with the boronic acid under thermal stress.

• Once dissolved, remove from heat immediately.

• Add hot Water dropwise until a persistent turbidity (cloudiness) is observed.

• Add a few drops of MeCN to clear the solution.

• Allow to cool slowly to room temperature, then place in a fridge (

  ) overnight.

• Filter the crystals and wash with cold Hexanes .

Part 4: Advanced Troubleshooting & FAQs

Q1: My NMR shows a confusing mixture of peaks. Is it impure?

A: Not necessarily. Boronic acids exist in a dynamic equilibrium with their boroxine (trimer) anhydride.[6]

• The Test: Run the NMR in

  with 1 drop of added. The shifts the equilibrium entirely to the monomeric acid species ( ), collapsing the complex multiplets into sharp singlets.

Q2: Can I use basic extraction (NaOH) to purify this?

A: Avoid this if possible. While standard phenylboronic acids can be extracted into 1M NaOH and washed with organics, 2,6-disubstituted boronic acids are kinetically unstable in base. The steric crowding forces the boron out of planarity, making the C-B bond highly susceptible to hydrolytic cleavage (protodeboronation), yielding 1-fluoro-3-iodo-4-methylbenzene. If you must use base, use ice-cold 0.5M Na2CO3 and work very quickly.

Q3: How do I store the purified compound?

A:

• Temperature: 2–8°C (Fridge).

• Atmosphere: Under Argon/Nitrogen (prevents oxidation of the C-I bond).

• Container: Amber glass vial (prevents photolysis of the Iodide).

References

• Boronic Acid Stability & Protodeboronation

  • Cox, P. A., et al. (2014). "Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids." The Journal of Organic Chemistry, 79(11), 5365–5368.
  • Key Insight: Establishes that di-ortho substitution drastically increases sensitivity to base-c

• Purification via DEA Adducts

  • Hall, D. G.[5] (Ed.).[4][7] (2011).[3][5] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.

  • Key Insight: The definitive text on using diethanolamine to stabilize and purify labile boronic acids.

• Boroxine-Boronic Acid Equilibrium

  • Tokunaga, Y., et al. (2002).[6] "Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution." Journal of The Chemical Society, Perkin Transactions 2.

  • Key Insight: Explains the NMR spectral data and the reversibility of trimer form

Sources

• 1. research.ed.ac.uk [research.ed.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. m.youtube.com [m.youtube.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Protodeboronation - Wikipedia [en.wikipedia.org]

Solving solubility issues with 2-Fluoro-6-iodo-3-methylphenylboronic acid

Case ID: SOL-2F6I-3Me Status: Active Subject: Solubility Optimization & Stability Management for Sterically Hindered Boronic Acids Assigned Specialist: Senior Application Scientist, Organometallic Chemistry Division

Executive Summary

You are encountering solubility issues with 2-Fluoro-6-iodo-3-methylphenylboronic acid . This is not a standard reagent; it is a sterically congested, lipophilic electrophile with high susceptibility to both dehydration (boroxine formation) and protodeboronation.

Standard protocols for phenylboronic acid (e.g., Toluene/Water +

) will likely fail, resulting in either a heterogeneous "gunk" (boroxine precipitation) or low yields due to C-B bond cleavage. This guide provides a solubility matrix, a troubleshooting workflow, and optimized reaction conditions derived from the behavior of 2,6-disubstituted arylboronic systems.

Module 1: The Solubility Matrix

The Core Problem: The iodine atom at position 6 and the methyl group at position 3 drastically increase lipophilicity compared to simple phenylboronic acids. Furthermore, the 2,6-substitution pattern forces the boronic acid moiety out of planarity, reducing conjugation and encouraging dehydration into the trimeric boroxine anhydride, which is insoluble in water but soluble in organic solvents.

Solvent Compatibility Table

Solvent Class	Specific Solvent	Solubility Rating	Status	Technical Note
Polar Aprotic	DMSO	⭐⭐⭐⭐⭐ (High)	Recommended	Breaks H-bond lattice; stabilizes monomeric acid species.
Polar Aprotic	DMF / DMAc	⭐⭐⭐⭐⭐ (High)	Recommended	Good for stock solutions; watch for amine impurities.
Alcohols	Methanol / Ethanol	⭐⭐⭐⭐ (Good)	Alternative	Forms temporary boronic esters (solvolysis), aiding dissolution.
Ethers	THF / 2-MeTHF	⭐⭐⭐ (Moderate)	Conditional	Good for boroxine form; requires water to hydrolyze back to acid.
Chlorinated	DCM / Chloroform	⭐⭐⭐ (Moderate)	Analysis Only	Dissolves the boroxine anhydride well; poor for the free acid.
Non-Polar	Toluene / Hexane	⭐ (Poor)	Avoid	Causes immediate precipitation of the polar boronic acid network.
Aqueous	Water (Pure)	❌ (Insoluble)	Avoid	The lipophilic I/Me groups prevent hydration of the lattice.

Preparation of Stable Stock Solutions

Do not attempt to dissolve this compound directly in the reaction mixture if it contains non-polar solvents.

• Dissolve: Prepare a highly concentrated stock (e.g., 1.0 M) in DMSO or Methanol .

• Add: Introduce this stock dropwise to your reaction vessel after the other reagents are mixed.

• Observation: If a white precipitate forms immediately upon addition to a toluene/water mix, it is likely the boroxine anhydride . This is reversible (see Module 2).

Module 2: The Boroxine Equilibrium ("The Gunk")

Users often report a "white gummy solid" that refuses to dissolve. This is not an impurity; it is the trimeric boroxine , formed by the dehydration of three boronic acid molecules.

Mechanism of In-Situ Dehydration

Steric crowding at the 2,6-positions (Fluoro/Iodo) favors the planar boroxine ring over the tetrahedral boronate intermediate needed for cross-coupling.

Troubleshooting Protocol:

• If using THF/Dioxane: You must add a specific amount of water (typically 5-10% v/v) to force the equilibrium toward the monomeric acid.

• If using Anhydrous Conditions: You must convert the boronic acid to a Pinacol Ester in situ or beforehand. The ester prevents boroxine formation and improves solubility in organic media.

Module 3: Preventing Protodeboronation

Critical Warning: 2,6-disubstituted boronic acids, especially with electron-withdrawing groups (Fluorine) and good leaving groups (Iodine), are highly susceptible to Protodeboronation .

• Symptom:[1][2][3][4] The starting material dissolves, but the product is the de-borylated arene (1-fluoro-3-iodo-4-methylbenzene) instead of the coupled biaryl.

• Cause: High pH (Strong Base) + High Temperature.

The "Safe Zone" Protocol

To solve solubility without destroying the molecule:

• Base Selection: Switch from Carbonates (

  , ) to Phosphates ( ) or Fluorides ( ) .

  • Why: Carbonates create a high pH spike that catalyzes C-B bond cleavage. Phosphates provide a buffering effect.

• Solvent System: Use Dioxane/Water (4:1) or n-Butanol .

  • Why: n-Butanol is unique; it forms a temporary butyl-boronate ester that solubilizes the reagent but is labile enough to react with Palladium.

Module 4: Optimized Experimental Workflow

Scenario: Suzuki-Miyaura Coupling of 2-Fluoro-6-iodo-3-methylphenylboronic acid with an Aryl Bromide.

Step-by-Step Protocol

• Pre-Solubilization (The "Paste" Method):

  • Weigh the Boronic Acid (1.2 - 1.5 equiv).

  • Add n-Butanol or DMSO (minimum volume) directly to the weighing boat or vial to create a slurry/solution. Do not dump dry powder into the main reaction vessel.

• System Assembly:

  • Charge reaction vessel with Aryl Bromide (1.0 equiv) and Pd-Catalyst (e.g.,

    or XPhos Pd G3 for hindered substrates).

  • Add the bulk solvent (e.g., Dioxane or Toluene).

• Activation:

  • Add the Base: Use

    (3.0 equiv). Note: The hydrate form helps hydrolyze any boroxine present.

  • Add the Boronic Acid solution (from Step 1).

• Temperature Ramp:

  • Do not plunge into a

    bath.

  • Start at

    . Monitor by LCMS. If no reaction after 1 hour, ramp to .

  • Reason: High heat + unreacted boronic acid = rapid decomposition.

Decision Tree: Troubleshooting Live Reactions

Frequently Asked Questions (FAQ)

Q: Can I use Ethanol as a co-solvent? A: Yes. Ethanol is excellent for this specific molecule. It forms a transient ethyl ester which improves solubility in organic media without permanently capping the boron. A 3:1 Toluene:Ethanol ratio is often superior to Toluene:Water for this specific lipophilic acid.

Q: Why does the NMR of my starting material look messy in

? A: This is normal. In non-polar deuterated solvents like Chloroform, you are seeing a mixture of the free acid, the boroxine trimer, and H-bonded aggregates. To get a clean NMR, add 1 drop of or to the tube to break the aggregates and hydrolyze the boroxine.

Q: I need to store this compound. Is the fridge okay? A: Yes, but keep it dry . Store under Argon if possible. 2,6-disubstituted boronic acids are prone to "autocatalytic dehydration." If they absorb moisture from the fridge air, they will cycle between acid and boroxine, eventually forming a hard, insoluble rock.

References

• Hall, D. G. (2011).[5][6] Structure, Properties, and Preparation of Boronic Acid Derivatives.[7] In Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials.[5][6] Wiley-VCH.[5][6]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. (Detailed mechanisms of protodeboronation in 2,6-disubstituted systems).

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Efficient Synthesis of Five-Membered Heterocycles. Journal of the American Chemical Society, 132(40), 14073–14075. (Protocols for hindered substrates).

• IUPAC Solubility Data Series. (General solubility trends for arylboronic acids in organic solvents).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. u-fukui.repo.nii.ac.jp [u-fukui.repo.nii.ac.jp]
• 4. d-nb.info [d-nb.info]
• 5. scispace.com [scispace.com]
• 6. Solubility of phenylboronic compounds in water | Mediterranean Journal of Chemistry [medjchem.com]
• 7. research.ed.ac.uk [research.ed.ac.uk]

Technical Support Center: Troubleshooting Low Reactivity of Ortho-Substituted Phenylboronic Acids in Suzuki-Miyaura Coupling

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals encountering challenges with ortho-substituted phenylboronic acids in Suzuki-Miyaura cross-coupling reactions. This guide is structured in a question-and-answer format to directly address common issues and provide actionable, field-proven solutions. Our aim is to move beyond simple procedural lists and offer a deeper understanding of the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Suzuki-Miyaura reaction with an ortho-substituted phenylboronic acid is showing low to no conversion. What is the primary cause, and what are the initial steps for troubleshooting?

Answer:

The most common culprit for low reactivity in this scenario is steric hindrance . The presence of a substituent at the ortho-position of the phenylboronic acid creates significant steric bulk around the reactive boronic acid moiety. This bulk impedes key steps in the catalytic cycle, primarily the transmetalation step where the organic group is transferred from boron to the palladium center.[1][2][3]

Initial Troubleshooting Workflow:

• Catalyst System Evaluation: The choice of palladium catalyst and, more importantly, the supporting ligand is paramount for overcoming steric hindrance. Standard catalysts like Pd(PPh₃)₄ are often ineffective for these challenging couplings.

• Base and Solvent Optimization: The base and solvent system plays a crucial role in the activation of the boronic acid and the overall reaction kinetics.[4][5][6]

• Reaction Temperature and Time: Sterically hindered couplings often require more forcing conditions (higher temperatures and longer reaction times) to achieve reasonable conversions.

Below is a visual representation of the Suzuki-Miyaura catalytic cycle, highlighting the sterically sensitive transmetalation step.

Caption: Figure 2. A decision-making flowchart for optimizing base and solvent systems.

Question 4: I am observing significant amounts of homocoupling of my boronic acid and/or protodeborylation. How can I mitigate these side reactions?

Answer:

Homocoupling of the boronic acid (Ar-B(OH)₂ + Ar-B(OH)₂ → Ar-Ar) and protodeborylation (Ar-B(OH)₂ + H⁺ → Ar-H) are common side reactions that reduce the yield of the desired cross-coupled product.

Causes and Solutions for Homocoupling:

• Presence of Oxygen: Oxygen can promote the homocoupling of boronic acids, particularly in the presence of a base. [4] * Solution: Ensure the reaction mixture is thoroughly degassed (e.g., by sparging with an inert gas like argon or nitrogen for 15-30 minutes) and the reaction is run under a positive pressure of an inert gas.

• Pd(II) Precatalysts: The reduction of Pd(II) to the active Pd(0) catalyst at the start of the reaction can sometimes be mediated by the homocoupling of two boronic acid molecules. [7] * Solution: While often unavoidable, using a Pd(0) source like Pd₂(dba)₃ may reduce initial homocoupling.

Causes and Solutions for Protodeborylation:

• Protic Solvents/Excess Water: The presence of acidic protons, often from water or alcohol co-solvents, can lead to the cleavage of the C-B bond. [7] * Solution: Use anhydrous solvents and dried bases. If a co-solvent is needed, minimize the amount of water. For particularly sensitive substrates, consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) prior to the coupling reaction. [8]* High Temperatures and Long Reaction Times: Prolonged exposure to harsh conditions can increase the rate of decomposition.

  • Solution: Once an effective catalyst system is identified, try to run the reaction at the lowest temperature that provides a reasonable rate to minimize decomposition.

Experimental Protocol: Minimizing Protodeborylation

• Dry all glassware in an oven overnight and cool under a stream of inert gas.

• Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle.

• Grind solid bases to a fine powder and dry them in a vacuum oven before use.

• If using a boronic acid, add it to the reaction mixture under an inert atmosphere.

• Consider converting the boronic acid to its corresponding pinacol boronate ester using pinacol and a dehydrating agent. The more stable ester can then be used in the coupling reaction. [8]

References

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. ResearchGate.[Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate.[Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Semantic Scholar.[Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ARODES HES-SO.[Link]

• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. PubMed.[Link]

• Transition-Metal-Catalyzed Suzuki–Miyaura-Type Cross-Coupling Reactions of π-Activated Alcohols. Thieme E-Books & E-Journals.[Link]

• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. RSC Publishing.[Link]

• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI.[Link]

• Optimization of the reaction conditions for the synthesis of 12-14. ResearchGate.[Link]

• Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications (RSC Publishing).[Link]

• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate.[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

• Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters (ACS Publications).[Link]

• Practical and Efficient Suzuki−Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry (ACS Publications).[Link]

• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews (RSC Publishing).[Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts.[Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit.[Link]

• Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Organic Process Research & Development (ACS Publications).[Link]

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate.[Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. PMC - NIH.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arodes.hes-so.ch [arodes.hes-so.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions — Chemical.AI – AI for Retrosynthesis & Molecule Synthesis [chemical.ai]

Handling moisture sensitivity in 2-Fluoro-6-iodo-3-methylphenylboronic acid reactions

Topic: Handling Moisture Sensitivity & Stability Protocols

Executive Summary: The "Dual-Threat" Challenge

User Profile: Medicinal Chemists, Process Chemists, and Structural Biologists. Molecule Status: High-Risk / High-Value Intermediate.

Technical Context: 2-Fluoro-6-iodo-3-methylphenylboronic acid presents a unique "dual-threat" to stability. The ortho-fluoro and ortho-iodo substituents create extreme steric congestion around the boron center, while the strong electron-withdrawing nature of the fluorine atom inductively destabilizes the C-B bond.

This molecule is not merely "hygroscopic"; it is chemically labile. In the presence of moisture and base (standard Suzuki conditions), it is highly prone to protodeboronation , where the boronic acid group is cleaved and replaced by a proton, destroying the functional handle. Furthermore, the presence of the Iodine moiety makes this molecule a bifunctional monomer, introducing risks of self-polymerization if the catalyst engages the C-I bond prematurely.

This guide provides the protocols necessary to arrest these degradation pathways.

The Degradation Landscape (Mechanistic Insight)

Before optimizing reactions, you must understand the enemy.[1] Moisture attacks this molecule through two distinct pathways depending on pH.

Pathway A: The Boroxine Cycle (Reversible)

Under neutral or acidic storage conditions, water loss leads to trimerization (Boroxine formation).[2] This is not degradation but affects stoichiometry (3 molecules of acid = 1 molecule of boroxine).

Pathway B: Protodeboronation (Irreversible)

This is the critical failure mode. Under basic conditions (pH > 8) required for transmetallation, the presence of water forms a boronate "ate" complex. The ortho-fluorine stabilizes the transition state for ipso-protonation, leading to the permanent loss of the boron group.

Figure 1: The Stability Spectrum. Note that the red path (Reaction Phase) is irreversible and accelerated by the ortho-fluoro substituent.

Module 1: Storage & Pre-Reaction Handling

FAQ: How do I store this compound long-term?

Recommendation: Store at -20°C under an argon atmosphere.

• Why? Low temperature kinetically inhibits the dehydration to boroxine. Inert gas prevents atmospheric moisture absorption.

• Critical Step: Allow the vial to warm to room temperature inside a desiccator or glovebox before opening. Opening a cold vial in humid air causes immediate condensation, accelerating Pathway B upon subsequent use.

FAQ: My NMR shows broad peaks. Is it degraded?

Diagnosis: Not necessarily. Broad peaks often indicate the dynamic equilibrium between the monomer (acid) and the trimer (boroxine).

• Validation Protocol: Add a drop of D₂O to your NMR tube (if using CDCl₃ or DMSO-d₆). This shifts the equilibrium entirely to the monomeric acid species, sharpening the peaks. If peaks remain broad or distinct new peaks appear (corresponding to the de-boronated arene), degradation has occurred.

Module 2: Reaction Optimization (The "Dry" Suzuki Protocol)

Standard aqueous Suzuki conditions (e.g., Pd(PPh₃)₄ / Na₂CO₃ / Toluene:Water) often fail for this substrate due to rapid protodeboronation. You must use an Anhydrous Activation Strategy .

Protocol: Anhydrous Cross-Coupling[4]

Component	Recommendation	Rationale
Solvent	1,4-Dioxane or Toluene (Anhydrous)	Aprotic solvents prevent proton sources for the cleavage step.
Base	Cs₂CO₃ or K₃PO₄ (Finely ground, dried)	These bases have low solubility in organic solvents, creating a "slow-release" effect that minimizes the concentration of the reactive "ate" complex.
Catalyst	Pd(dba)₂ + S-Phos or X-Phos	Buchwald ligands are bulky and electron-rich, facilitating oxidative addition and accelerating transmetallation faster than the rate of decomposition.
Additive	4Å Molecular Sieves	Actively scavenges trace water produced during the reaction (boroxine formation releases water).

Step-by-Step Workflow

• Drying: Flame-dry all glassware under vacuum; backfill with Argon (3 cycles).

• Solvent Prep: Sparge anhydrous 1,4-Dioxane with Argon for 15 minutes.

• Base Prep: Grind Cs₂CO₃ in a mortar (in a glovebox if possible) or dry in an oven at 120°C for 4 hours prior to use.

• Mixing: Add the Boronic Acid (1.2 equiv), Aryl Halide (1.0 equiv), Base (2.0 equiv), and Catalyst (0.05 equiv) to the flask.

• Execution: Add solvent and heat to 80°C. Monitor via LCMS every 30 minutes. Do not overheat (>100°C) as thermal instability increases exponentially.

Module 3: Advanced Troubleshooting (The MIDA Solution)

If the free boronic acid degrades too quickly despite anhydrous conditions, you must switch to a Slow-Release Strategy using MIDA (N-methyliminodiacetic acid) boronates.

Why MIDA?

The MIDA ligand rehybridizes the Boron atom from sp² (planar, reactive) to sp³ (tetrahedral, unreactive). This renders the molecule immune to protodeboronation and silica gel chromatography. The active boronic acid is then released slowly in situ using a mild hydrolysis agent.

Figure 2: The MIDA Boronate Workflow.[3][4] This method decouples storage stability from reaction reactivity.

MIDA Protocol Adjustment

• Synthesis: Reflux the boronic acid with MIDA in Toluene/DMSO (10:1) under Dean-Stark conditions to remove water. Precipitate the MIDA ester.[5]

• Coupling: Use the MIDA ester in the coupling reaction. Add K₃PO₄ (3.0 equiv) and water (ratio 10:1 Dioxane:Water).

  • Mechanism:[6][7][8] The base slowly hydrolyzes the MIDA group, releasing the active boronic acid at a rate matching the catalytic cycle, preventing accumulation and degradation.

Interactive Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield (<20%) + De-boronated Arene	Rapid Protodeboronation	Switch to anhydrous conditions (Module 2) or MIDA ester (Module 3). Reduce reaction temperature.
Homocoupling (Dimerization)	Catalyst attacking C-I bond	The Iodine on the molecule is reacting. Ensure the other coupling partner is a more reactive electrophile (e.g., Aryl-Bromide/Triflate) or use a catalyst with high oxidative addition selectivity for the partner halide.
Starting Material Persists (No Reaction)	Catalyst Poisoning / Steric Bulk	The 2-F, 6-I substitution prevents transmetallation. Switch to S-Phos or X-Phos (Buchwald Ligands) which are designed to open space around the metal center.
Black Precipitate (Pd Black)	Catalyst Decomposition	The reaction is too slow; the catalyst is dying before turnover. Increase catalyst loading or add free ligand (1:2 Pd:Ligand ratio).

References

• Mechanisms of Protodeboronation

  • Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society.[3]

• Boroxine Equilibrium & Stability

  • Tokunaga, Y., et al. (2007).[2] Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution.

• MIDA Boronate Strategy

  • Gillis, E. P., & Burke, M. D. (2007).[3] A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society.[3]

• Sterically Hindered Couplings

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of 2-Substituted Aryl Halides with Heteroaryl Boronic Acids. Accounts of Chemical Research.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) and perform a risk assessment before handling 2-Fluoro-6-iodo-3-methylphenylboronic acid.

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. researchgate.net [researchgate.net]
• 3. MIDA Boronates [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Boronic acid with high oxidative stability and utility in biological contexts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protodeboronation - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]

Reference Data & Comparative Studies

Validating regio-selectivity in couplings with 2-Fluoro-6-iodo-3-methylphenylboronic acid

This guide provides a strategic framework for validating regioselectivity in cross-coupling reactions involving 2-Fluoro-6-iodo-3-methylphenylboronic acid . It is designed for medicinal chemists and process engineers who utilize this bifunctional "linchpin" scaffold to construct complex biaryl systems.

Executive Summary: The Bifunctional Linchpin Challenge

2-Fluoro-6-iodo-3-methylphenylboronic acid is a high-value scaffold characterized by two mutually reactive sites: an electrophilic C–I bond and a nucleophilic C–B(OH)₂ moiety. The presence of the ortho-fluoro group (position 2) and meta-methyl group (position 3) introduces unique electronic and steric biases that distinguish it from simple halophenylboronic acids.

• The Core Conflict: In a standard Palladium-catalyzed environment, this molecule is prone to rapid head-to-tail self-polymerization (homocoupling), where the C–I of one molecule reacts with the C–B of another.

• The Solution: Regioselectivity is not achieved by chance but by orthogonal protection or kinetic differentiation . This guide validates the two primary workflows: Iodide-First (Electrophilic) and Boron-First (Nucleophilic) couplings.

Technical Analysis of the Scaffold

Feature	Position	Effect on Reactivity
Boronic Acid	C-1	Nucleophile. Prone to protodeboronation due to ortho-F electron withdrawal.
Fluorine	C-2 (ortho)	Electronic Modulator. Inductively withdraws electron density, activating the C-I bond for oxidative addition but potentially destabilizing the C-B bond.
Methyl	C-3 (meta)	Steric Anchor. Provides mild steric bulk, preventing rotation in atroposelective couplings, but minimally impacts C-I reactivity.
Iodine	C-6 (ortho)	Electrophile. Highly reactive toward oxidative addition (OA). Reacts faster than Br or Cl analogs.

Diagram: Reactivity Vectors & Competition

Protocol A: The "Iodide-First" Strategy (MIDA Protection)

Objective: Utilize the C–I bond as an electrophile to couple with an external boronic acid, while preserving the internal boron for a subsequent step. Mechanism: The N-methyliminodiacetic acid (MIDA) ligand complexes the boron, removing its Lewis acidity and shutting down transmetallation.

Step 1: MIDA Protection[1][2]

• Reagents: 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.0 eq), MIDA (1.2 eq).

• Solvent: Toluene/DMSO (10:1) under Dean-Stark reflux.

• Validation Endpoint: ¹¹B NMR shift from ~30 ppm (broad, acid) to ~12 ppm (sharp, tetrahedral MIDA).

Step 2: Chemoselective Cross-Coupling

• Substrates: MIDA-protected scaffold (Electrophile) + External Ar-B(OH)₂ (Nucleophile).

• Catalyst: Pd(dppf)Cl₂ (3 mol%).

• Base: K₃PO₄ (3.0 eq) – anhydrous conditions preferred to prevent MIDA hydrolysis.

• Solvent: THF or Dioxane (60°C).

• Outcome: Coupling occurs exclusively at C–I. The MIDA-boronate remains intact.

Step 3: Deprotection (Activation)

• Reagents: NaOH (1M, aq) / THF, room temperature, 30 min.

• Result: Hydrolysis of MIDA releases the free boronic acid for the second coupling.

Experimental Validation Data (Comparative)

Parameter	Free Boronic Acid	Pinacol Ester	MIDA Boronate
C-I Coupling Yield	<15% (Oligomers dominant)	45-60% (Some homocoupling)	>92% (Single Product)
Boron Retention	Low (Protodeboronation)	Moderate	High
Purification	Difficult (Streaking)	Silica Compatible	Silica Stable

Protocol B: The "Boron-First" Strategy (Direct Coupling)

Objective: React the C–B bond with an external electrophile (Ar-X) while leaving the C–I bond intact. Challenge: Extremely difficult because the internal C–I is often more reactive than the external Ar-X. Success Condition: The external electrophile must be hyper-reactive (e.g., Diazonium salt) OR the catalyst must be sterically tuned to disfavor the internal ortho-substituted iodide.

Optimized Protocol (High Risk)

• Partner: Use an electron-deficient Aryl Iodide (e.g., 4-nitroiodobenzene) or Aryl Diazonium salt.

• Catalyst: Pd(PPh₃)₄ (5 mol%) – The bulky ligands slightly disfavor the crowded internal C–I oxidative addition compared to a less hindered external partner.

• Base: Ag₂O or TlOH (mild bases) promote transmetallation without accelerating C–I oxidative addition as aggressively as carbonate bases.

• Solvent: DME/Water (degassed).

Validation Workflow

To prove regioselectivity, you must confirm the retention of the Iodine atom in the product.

• Mass Spectrometry (HRMS): Look for the characteristic isotopic pattern of Iodine (mass defect).

• ¹³C NMR: The carbon attached to Iodine (C-6) typically appears around 90–100 ppm (shielded by the heavy atom effect). If this peak disappears, you have lost the iodine.

• ¹⁹F NMR: The fluorine signal will shift significantly if the adjacent Iodine is replaced by an aryl group.

Decision Logic & Workflow Diagram

References

• MIDA Boronate Strategy: Gillis, E. P., & Burke, M. D. (2007). "A simple and modular strategy for small molecule synthesis: iterative Suzuki-Miyaura coupling of B-protected haloboronic acids." Journal of the American Chemical Society.[1][2][3]

• General Suzuki Mechanism: Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

• Halogen Reactivity Order: Littke, A. F., & Fu, G. C. (2002). "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition.

• Chemoselective Couplings: Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Suzuki Coupling [organic-chemistry.org]

Benchmarking 2-Fluoro-6-iodo-3-methylphenylboronic Acid Against its Pinacol Ester: A Comparative Guide for Cross-Coupling Applications

For researchers, scientists, and drug development professionals engaged in the intricate art of molecular construction, the choice of building blocks is paramount. Among the most powerful tools in modern synthetic chemistry is the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning method for forging carbon-carbon bonds. The success of this reaction hinges on the quality and properties of the organoboron reagent. This guide provides an in-depth, objective comparison of two closely related yet functionally distinct reagents: 2-Fluoro-6-iodo-3-methylphenylboronic acid and its corresponding pinacol ester . By examining their stability, handling, and reactivity through the lens of both mechanistic principles and practical application, this document aims to empower chemists to make informed decisions for their synthetic strategies.

Molecular Profiles: Structure and Intrinsic Properties

At a glance, the boronic acid and its pinacol ester are differentiated by the substituents on the boron atom. The boronic acid features two hydroxyl (-OH) groups, while the pinacol ester incorporates the boron into a five-membered ring with a pinacol (1,1,2,2-tetramethylethylene glycol) moiety. This seemingly subtle structural change has profound implications for the reagent's overall performance.

dot

Caption: Chemical structures of the boronic acid and its pinacol ester.

Head-to-Head Comparison: Key Performance Metrics

The utility of a boronic acid derivative in a synthetic workflow is judged on more than just its ability to participate in a single reaction; it is assessed on its entire lifecycle, from storage to purification.

Boronic Acid: Arylboronic acids, particularly those with sterically demanding and electronically complex substitution patterns like 2-fluoro-6-iodo-3-methylphenylboronic acid, are susceptible to several degradation pathways.

• Protodeboronation: This is the most significant challenge. The C-B bond can be cleaved under basic or even neutral aqueous conditions, replacing the boronic acid group with a hydrogen atom. This process is often accelerated for arylboronic acids bearing two ortho-substituents, especially when one or more are electron-withdrawing.[1][2] The ortho-fluoro group in our subject molecule exacerbates this instability.[3][4] This decomposition is highly problematic in Suzuki-Miyaura reactions, which typically require a base, leading to reagent loss and reduced yields.[4]

• Dehydrative Trimerization: Boronic acids have a propensity to lose water and form cyclic trimers known as boroxines.[5] This is a reversible process, but it complicates accurate weighing and stoichiometry calculations, as the molecular weight changes upon trimerization.

Pinacol Ester: Esterification with pinacol provides a robust solution to these stability issues.

• Enhanced Stability: The pinacol group acts as a protecting group for the boron center. It increases steric bulk and engages the boron's empty p-orbital, significantly hindering both protodeboronation and oxidative degradation.[3][6] This makes pinacol esters far more stable on the shelf and under typical reaction and purification conditions.[5][7] While hydrolysis of the ester is a necessary step for transmetalation to occur in the Suzuki-Miyaura cycle, this in-situ conversion is generally efficient, and the bulk ester in the flask remains protected until needed.[8][9]

Boronic Acid: The two hydroxyl groups make boronic acids relatively polar. While they are often crystalline solids, this polarity can lead to challenges in purification.

• Chromatography: Boronic acids often streak or decompose on silica gel, making chromatographic purification difficult and leading to poor recovery.[5][10] Recrystallization is often the preferred method, but it may not be suitable for removing all impurities.

Pinacol Ester: The replacement of the polar -OH groups with the lipophilic pinacol moiety renders the molecule significantly less polar.

• Ease of Purification: Pinacol esters are generally stable to and compatible with standard silica gel chromatography.[5][10] This allows for straightforward purification of crude reaction mixtures, ensuring the use of high-purity material in subsequent steps, which is critical for reproducible outcomes in drug development.

A common misconception is that the increased stability of pinacol esters comes at the cost of reactivity. However, this is generally not the case. The Suzuki-Miyaura catalytic cycle requires the activation of the boronic acid with a base to form a more nucleophilic "ate" complex, which then undergoes transmetalation with the palladium center.[11][12]

For a pinacol ester, the reaction mechanism involves an initial hydrolysis to the boronic acid under the basic aqueous conditions of the reaction, which then enters the catalytic cycle. This hydrolysis step is typically fast and does not impede the overall reaction rate. Therefore, both species are competent coupling partners, and the choice between them should be based on stability and handling rather than a perceived difference in intrinsic reactivity. The steric hindrance from the two ortho-substituents (fluoro and iodo) will be the dominant factor governing the reaction's success, irrespective of whether the acid or its ester is used.[13][14]

Quantitative Data Summary

Feature	2-Fluoro-6-iodo-3-methylphenylboronic acid	2-Fluoro-6-iodo-3-methylphenylboronic acid, Pinacol Ester	Advantage
Stability	Prone to protodeboronation, especially with ortho-substituents.[1][2][3] Can form boroxine trimers.[5]	High stability towards protodeboronation and oxidation.[3][5] Does not form boroxines.	Pinacol Ester
Shelf Life	Moderate; sensitive to moisture and base.	Excellent; can be stored for long periods without degradation.	Pinacol Ester
Purification	Difficult by silica gel chromatography; often requires recrystallization.[5]	Readily purified by standard silica gel chromatography.[10]	Pinacol Ester
Handling	Often a fluffy solid; boroxine formation can complicate weighing.	Typically a free-flowing, crystalline solid; easier to handle and weigh accurately.	Pinacol Ester
Reactivity	Directly enters the catalytic cycle after base activation.[11]	Requires in-situ hydrolysis to the boronic acid before entering the catalytic cycle.[9]	Equivalent

Experimental Section

To provide a practical context, we outline the protocols for the synthesis of the pinacol ester from the boronic acid and a comparative Suzuki-Miyaura coupling experiment.

This procedure details the straightforward conversion of the boronic acid to its more stable pinacol ester, a valuable step for researchers who may only have access to the acid commercially.

dot

Caption: Workflow for pinacol ester synthesis.

Step-by-Step Methodology:

• Reaction Setup: To a solution of pinacol (1.2 equivalents) in diethyl ether (Et₂O) or toluene, add 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.0 equivalent).[15]

• Reaction: Stir the resulting solution at room temperature overnight. A Dean-Stark trap can be used if toluene is the solvent to remove the water byproduct and drive the equilibrium.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure pinacol ester.[15]

This protocol provides a framework for directly comparing the performance of the boronic acid and its pinacol ester in a typical cross-coupling reaction.

Reaction Scheme: Coupling with 4-methoxyphenyl bromide.

Materials:

• 2-Fluoro-6-iodo-3-methylphenylboronic acid (1.2 equiv) - for Reaction A

• 2-Fluoro-6-iodo-3-methylphenylboronic acid, pinacol ester (1.2 equiv) - for Reaction B

• 4-Methoxyphenyl bromide (1.0 equiv)

• Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) (3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene and Water (e.g., 4:1 mixture)

• Standard laboratory glassware for inert atmosphere reactions.

Step-by-Step Methodology: [Based on general procedures, e.g., 18, 26]

• Reaction Setup: In two separate, dry Schlenk flasks under an argon atmosphere, prepare the following:

  • Flask A: Add 4-methoxyphenyl bromide, 2-Fluoro-6-iodo-3-methylphenylboronic acid, K₂CO₃, and a stir bar.

  • Flask B: Add 4-methoxyphenyl bromide, the pinacol ester of the boronic acid, K₂CO₃, and a stir bar.

• Catalyst and Solvent Addition: To each flask, add the Pd(PPh₃)₄ catalyst, followed by the degassed toluene/water solvent mixture.

• Reaction: Heat both reaction mixtures to 80-90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute each reaction mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude products by flash column chromatography.

• Analysis: Compare the isolated yields and purity of the desired biaryl product from both reactions to benchmark performance.

Conclusion and Recommendations

While both 2-Fluoro-6-iodo-3-methylphenylboronic acid and its pinacol ester are viable reagents for Suzuki-Miyaura cross-coupling, they are not interchangeable from a practical standpoint.

• The boronic acid may be suitable for rapid, one-off syntheses where the material is used immediately after purchase or synthesis, and where purification challenges can be circumvented.

• The pinacol ester is the unequivocally superior choice for nearly all other applications. Its exceptional stability prevents reagent degradation, ensuring reproducibility and maximizing yields, which is a non-negotiable requirement in pharmaceutical and process chemistry.[16] Its ease of handling and amenability to standard purification techniques streamline workflows, saving valuable time and resources.

For researchers engaged in multi-step synthesis, reaction optimization, or the development of robust chemical processes, investing in or preparing the pinacol ester of 2-Fluoro-6-iodo-3-methylphenylboronic acid is a strategic decision that pays dividends in reliability and success.

References

• Oka, N., Yamada, T., Sajiki, H., Akai, S., & Ikawa, T. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. Organic Letters, 24(19), 3510–3514. [Online]. Available: [Link]

• Lozada, L. A., et al. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. The Journal of Organic Chemistry, 79(11), 5365-5368. [Online]. Available: [Link]

• PubMed. (2014). Base-promoted Protodeboronation of 2,6-disubstituted Arylboronic Acids. National Center for Biotechnology Information. [Online]. Available: [Link]

• Poster Board #1276. (n.d.). Assessing the stability and reactivity of a new generation of boronic esters. [Online]. Available: [Link]

• West, M. J., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1259–1272. [Online]. Available: [Link]

• West, M. J., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. ACS Publications. [Online]. Available: [Link]

• Yuan, Z., et al. (2023). Fast protodeboronation of arylboronic acids and esters with AlCl3 at room temperature. Australian Journal of Chemistry, 76(4), 194-200. [Online]. Available: [Link]

• Royal Society of Chemistry. (2014). Suzuki–Miyaura coupling of arylboronic acids to gold(III). RSC Publishing. [Online]. Available: [Link]

• Karad, S. N., et al. (n.d.). Iterative reactions of transient boronic acids enable sequential C–C bond formation. Unpublished. [Online]. Available: [Link]

• Scientific Update. (2022). Something Unique or Methyl, Butyl, Futile? Born again Boron. [Online]. Available: [Link]

• Wei, B., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ChemRxiv. [Online]. Available: [Link]

• Thomas, J. R., et al. (2013). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 135(16), 6050–6053. [Online]. Available: [Link]

• Maj, A. M., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2308–2318. [Online]. Available: [Link]

• ResearchGate. (2025). Stability of Boronic Esters to Hydrolysis: A Comparative Study. [Online]. Available: [Link]

• Verhoog, S., et al. (2023). Ethyl Pinacol Boronates as Advantageous Precursors for Copper-Mediated Radiofluorination. Organic Letters. [Online]. Available: [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. [Online]. Available: [Link]

• Boruah, P. R., et al. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. The Royal Society of Chemistry. [Online]. Available: [Link]

• The Royal Society of Chemistry. (2015). Supporting Information. [Online]. Available: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Online]. Available: [Link]

• NRO-Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Online]. Available: [Link]

• American Chemical Society. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Online]. Available: [Link]

• U.S. Environmental Protection Agency. (2025). 3-FLUORO-2-METHYLPHENYLBORONIC ACID Properties. CompTox Chemicals Dashboard. [Online]. Available: [Link]

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